Molecular weight and formula of 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine
Topic: Molecular Weight and Formula of 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine Content Type: In-Depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals A Critical Scaffold for SD...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Molecular Weight and Formula of 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine
Content Type: In-Depth Technical Guide
Audience: Researchers, Scientists, and Drug Development Professionals
A Critical Scaffold for SDHI Fungicides and Kinase Inhibitors
Executive Summary
2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine (CAS: 1261739-69-8) is a highly specialized biaryl building block used primarily in the synthesis of next-generation agrochemicals and pharmaceutical agents. Its structural uniqueness lies in the ortho-ortho substitution pattern (2-Cl, 2'-CF3), which induces a significant torsional twist between the phenyl rings. This conformation minimizes π-stacking interactions and enhances solubility, while the trifluoromethyl group improves metabolic stability and lipophilicity—key parameters for bioavailability in drug discovery.
This guide provides a comprehensive technical analysis of this molecule, covering its physicochemical properties, structural dynamics, validated synthesis protocols, and analytical characterization.
Physicochemical Specifications
The following data consolidates experimental and predicted values essential for laboratory handling and stoichiometric calculations.
Ortho-substituents lower lattice energy vs. para analogs
LogP (Predicted)
~3.8 – 4.2
High lipophilicity due to -CF3 and biaryl core
pKa (Conjugate Acid)
~2.5 – 3.0
Reduced basicity due to inductive effect of ortho-Cl
Structural Analysis & Electronic Effects
The pharmacological value of this scaffold stems from the interplay between steric hindrance and electronic modulation.
Ortho-Ortho Torsional Strain
Unlike planar biphenyls, the presence of a Chlorine atom at position 2 and a Trifluoromethyl group at position 2' creates severe steric clash. This forces the two phenyl rings to rotate out of plane, adopting a dihedral angle typically between 60° and 90°.
Consequence: This "twisted" conformation creates a distinct 3D shape, often required to fit into specific hydrophobic pockets of enzymes (e.g., Succinate Dehydrogenase or Kinase domains) without incurring the entropy penalty of bond rotation upon binding.
Electronic Modulation
2-Chloro Group: Weakly deactivating but ortho-directing. It lowers the pKa of the adjacent amine (position 3), making it less nucleophilic than a standard aniline.
2'-Trifluoromethyl Group: A strong electron-withdrawing group (EWG) on the distal ring. It increases lipophilicity and blocks metabolic oxidation at the 2' position.
Figure 1: Structural determinants of 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine functionality.
Synthesis Protocol: Suzuki-Miyaura Coupling
Due to the steric hindrance introduced by the ortho-substituents, standard Suzuki conditions may result in low yields. The following protocol utilizes high-activity catalysts designed for hindered biaryls.
Retrosynthetic Strategy
Fragment A (Electrophile): 3-Bromo-2-chloroaniline (commercially available).
Fragment B (Nucleophile): 2-(Trifluoromethyl)phenylboronic acid.
Catalytic System: Pd(dppf)Cl₂ or Pd(OAc)₂/S-Phos.
Experimental Workflow
Reagents:
3-Bromo-2-chloroaniline (1.0 equiv)
2-(Trifluoromethyl)phenylboronic acid (1.2 equiv)
Pd(dppf)Cl₂·DCM (0.05 equiv)
Potassium Carbonate (K₂CO₃) (3.0 equiv)
Solvent: 1,4-Dioxane / Water (4:1 ratio)
Step-by-Step Procedure:
Preparation: In a reaction vial equipped with a magnetic stir bar, combine the aryl bromide, boronic acid, and K₂CO₃.
Degassing: Add the solvent mixture (Dioxane/Water). Sparge with Nitrogen or Argon for 10 minutes to remove dissolved oxygen (critical to prevent homocoupling).
Catalyst Addition: Add the Palladium catalyst (Pd(dppf)Cl₂) quickly under positive inert gas pressure.
Reaction: Seal the vessel and heat to 90–100 °C for 12–16 hours. Monitor via TLC (Hexane/EtOAc 4:1) or LC-MS.[1]
Work-up: Cool to room temperature. Dilute with Ethyl Acetate and wash with water followed by brine.[2] Dry the organic layer over Na₂SO₄.[2]
Purification: Concentrate under reduced pressure. Purify via flash column chromatography (Silica gel, gradient 0–20% EtOAc in Hexanes).
Figure 2: Optimized Suzuki-Miyaura coupling workflow for hindered biaryl synthesis.
Analytical Characterization
To validate the identity of the synthesized compound, look for these specific spectral signatures.
Proton NMR (¹H NMR, 400 MHz, DMSO-d₆)
Amine Protons (-NH₂): Broad singlet around δ 5.2 – 5.5 ppm .
Ring A (Aniline ring): Three aromatic protons. Look for a triplet (t) around 7.1 ppm and two doublets (d) around 6.8 ppm and 7.2 ppm.
Ring B (CF3 ring): Four aromatic protons. Typically a multiplet in the δ 7.4 – 7.8 ppm range due to the electron-withdrawing effect of CF3.
Fluorine NMR (¹⁹F NMR)
-CF₃ Group: A sharp singlet around -60 to -63 ppm . This is diagnostic for the trifluoromethyl group.
Mass Spectrometry (LC-MS)
Ionization: ESI (+)
Parent Ion: [M+H]⁺ = 272.05 (approx).
Isotope Pattern: Distinct Chlorine signature. You will see an M+2 peak (³⁷Cl isotope) at approximately 33% intensity of the parent peak (274.05).
Applications in Drug Discovery[5]
This molecule is not merely a reagent; it is a "privileged structure" in modern medicinal chemistry.
SDHI Fungicides: The biphenyl amine core is a precursor for Succinate Dehydrogenase Inhibitors (SDHIs). The amine is typically acylated with a pyrazole-4-carboxylic acid to form the active fungicide (analogous to Fluxapyroxad or Boscalid structures).
Kinase Inhibitors: In oncology, the twisted biaryl scaffold mimics the geometry required to bind to the ATP-binding site of various kinases (e.g., p38 MAP kinase). The -CF3 group occupies hydrophobic pockets, enhancing potency.
References
Synblock Chemical Data. 2-chloro-2'-(trifluoromethyl)-[1,1'-biphenyl]-3-amine Product Page. Retrieved from
Miyaura, N., & Suzuki, A. (1995).Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483. (Foundational text for the synthesis protocol).
Scattolin, T., et al. (2017). Efficient Synthesis of Trifluoromethyl Amines through a Formal Umpolung Strategy.[3] Angewandte Chemie International Edition.[3] Retrieved from (Context on trifluoromethyl amine stability).
PubChem Database. 2-Chloro-3-(trifluoromethyl)benzylamine (Analogous Structure Data). CID 5224207.[4] Retrieved from
Solubility Profile of 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine in Organic Solvents
An In-Depth Technical Guide Introduction 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine is a complex organic molecule featuring a biphenyl scaffold, a structural motif prevalent in pharmaceuticals and advanced materials....
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide
Introduction
2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine is a complex organic molecule featuring a biphenyl scaffold, a structural motif prevalent in pharmaceuticals and advanced materials. Its utility often lies as a critical intermediate in the synthesis of high-value agrochemicals and drug candidates, where its specific halogen and trifluoromethyl substitutions can enhance biological activity, metabolic stability, and lipophilicity.[1][2] The successful design of synthesis, purification, and formulation protocols involving this compound is fundamentally dependent on a thorough understanding of its solubility characteristics.
This technical guide provides a comprehensive analysis of the solubility profile of 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine. While specific quantitative solubility data for this compound is not extensively documented in public literature, this paper synthesizes foundational physicochemical principles, theoretical models, and established experimental methodologies to construct a robust, predictive solubility profile. We will explore the theoretical underpinnings of solubility, detail gold-standard experimental protocols for its determination, and analyze how the molecule's distinct functional groups dictate its behavior across a spectrum of common organic solvents.
Physicochemical Properties and Molecular Structure Analysis
The solubility of a compound is intrinsically linked to its molecular structure and physical properties. The key characteristics of 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine are summarized below.
Molecular Structure
The structure combines several functional groups that collectively define its solubility behavior.
A more quantitative approach is the Hansen Solubility Parameters model, which deconstructs the total cohesive energy of a substance into three components:
δD (Dispersion): Energy from van der Waals forces.
δP (Polar): Energy from dipole-dipole interactions.
δH (Hydrogen Bonding): Energy from hydrogen bonds.
The fundamental principle of HSP is that substances with similar (δD, δP, δH) parameters are likely to be miscible. [3][4]While the specific HSP values for the target compound are not published, they can be estimated using group contribution methods. Given its structure, it would be expected to have significant δD (from the biphenyl core) and moderate δP and δH values (from the polar functional groups). A solvent with a balanced HSP profile would likely be an effective solvent.
Predicted Solubility Profile
Based on the structural analysis and theoretical principles, the following solubility profile is predicted. The classifications are qualitative and intended to guide solvent selection for experimental screening.
Solvent Class
Example Solvents
Predicted Solubility
Rationale
Nonpolar Aromatic
Toluene, Benzene, Xylenes
High
The nonpolar biphenyl core dominates, leading to favorable van der Waals interactions with aromatic solvents.
Nonpolar Aliphatic
Hexane, Heptane, Cyclohexane
Low to Moderate
The molecule's polarity from the -NH₂, -Cl, and -CF₃ groups limits its solubility in purely aliphatic, nonpolar solvents.
These solvents can engage in dipole-dipole interactions with the polar groups. Solvents like THF and Acetone are particularly effective. Solubility in ACN might be slightly lower.
Polar Protic
Methanol, Ethanol, Isopropanol
Moderate
The amine group can form hydrogen bonds with alcohols. [5][6]However, the large, nonpolar biphenyl backbone will limit overall solubility compared to smaller amines. [5]
Chlorinated
Dichloromethane (DCM), Chloroform
High
These solvents have a polarity that is well-matched to the overall polarity of the solute, effectively solvating both the polar and nonpolar regions.
Ethers
Diethyl Ether, MTBE
Moderate to High
Ethers act as hydrogen bond acceptors, interacting favorably with the amine group, and their hydrocarbon content helps solvate the biphenyl core.
Experimental Determination of Solubility
To move from prediction to quantification, rigorous experimental measurement is required. The equilibrium shake-flask method is the universally recognized "gold standard" for determining thermodynamic solubility due to its reliability and direct measurement of the equilibrium state.
[7][8]
Workflow: Equilibrium Shake-Flask Method
The causality behind this protocol is to ensure that the solvent is truly saturated with the solute at a specific temperature, representing a state of thermodynamic equilibrium.
[7]
Caption: Experimental workflow for the shake-flask solubility measurement.
Detailed Experimental Protocol
Objective: To determine the equilibrium solubility of 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine in Toluene at 25°C.
Volumetric flasks and appropriate mobile phase for dilution
Procedure:
Preparation: Add approximately 100 mg of the solute to a 20 mL vial. Record the exact mass. Add 10.0 mL of Toluene. An excess of visible, undissolved solid should be present.
Equilibration: Seal the vial and place it in the thermostated shaker. Agitate at 200 RPM for 48 hours. A parallel vial should be prepared and agitated for 72 hours to confirm that equilibrium has been reached.
Phase Separation: After the agitation period, remove the vial and let it stand undisturbed in a temperature-controlled bath at 25°C for at least 2 hours to allow the excess solid to sediment.
Sampling: Carefully withdraw 1.0 mL of the clear supernatant using a syringe. Avoid disturbing the solid at the bottom.
Filtration: Attach a 0.22 µm PTFE syringe filter and discard the first 0.2 mL to saturate the filter membrane. Collect the subsequent filtrate into a clean, tared vial.
Quantification:
Accurately weigh the collected filtrate.
Dilute the filtrate by a known factor (e.g., 1:100) into a volumetric flask using the mobile phase.
Analyze the diluted sample via a validated HPLC-UV method against a calibration curve prepared from known standards of the solute.
Calculation: Use the concentration from the HPLC analysis and the dilution factor to calculate the concentration in the original saturated solution. Express the final solubility in mg/mL and mol/L.
Factors Influencing Solubility
Temperature
The dissolution of most solids is an endothermic process, meaning solubility typically increases with temperature. [9]This relationship can often be described by the van't Hoff equation. [7]When developing crystallization processes, measuring solubility at several temperatures is critical for determining the ideal temperature profile for yield and purity. The enthalpy of solution (ΔH_sol) can be predicted from the 2D structure of a molecule, which in turn allows for the calculation of its temperature-dependent solubility.
[10][11]
Solvent Polarity
As detailed in the predicted profile, solvent polarity is a primary driver of solubility. A mismatch in polarity between the solute and solvent leads to poor solvation and low solubility. For this specific molecule, a solvent that can balance the nonpolar biphenyl character with the polar amine/halogen character will be most effective.
Polymorphism
The crystalline form (polymorph) of the solid can significantly impact its solubility. Metastable polymorphs are generally more soluble than the most stable crystalline form. It is crucial to characterize the solid phase before and after the solubility experiment (e.g., using PXRD) to ensure no phase transformation has occurred, which would invalidate the measurement.
[12]
Advanced Predictive Models
For complex systems, such as mixed solvent systems common in drug formulation and chromatography, more advanced models can provide valuable predictions.
Jouyban-Acree Model: This model is widely used to predict the solubility of a solute in binary or even ternary solvent mixtures at various temperatures. [13][14]The model requires a minimal set of experimental data—typically the solubility in the neat solvents—to calculate interaction parameters that can then be used to predict solubility across the entire composition range. [15][16]This approach is invaluable for minimizing the number of experiments required to optimize a solvent system.
Conclusion
The solubility of 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine is governed by the interplay of its large, nonpolar biphenyl core and its polar, hydrogen-bonding amine and halo-functional groups. This duality results in a nuanced solubility profile, with highest solubility predicted in chlorinated and nonpolar aromatic solvents like dichloromethane and toluene, and moderate-to-high solubility in polar aprotic solvents like THF. Solubility in alcohols is expected to be moderate, while solubility in aliphatic hydrocarbons is predicted to be low.
This guide provides the theoretical framework and practical, validated protocols necessary for researchers to experimentally confirm this profile and generate the precise data needed for process development, formulation, and further research. By combining a predictive understanding based on molecular structure with rigorous experimental methodology, scientists can efficiently navigate solvent selection and optimize the application of this important chemical intermediate.
References
Jouyban, A., & Acree Jr., W. E. (2006). In silico prediction of drug solubility in water-ethanol mixtures using Jouyban-Acree model. Journal of Pharmacy & Pharmaceutical Sciences, 9(3), 318-325.
Mohammadian, E., & Jouyban, A. (2014). Thermodynamic modeling of activity coefficient and prediction of solubility. PubMed, 25(1), 77-84.
Jouyban, A., Chan, H. K., Khoubnasabjafari, M., & Acree Jr., W. E. (2006). Solubility prediction of paracetamol in binary and ternary solvent mixtures using Jouyban-Acree model. Chemical & Pharmaceutical Bulletin, 54(4), 428-431.
Jouyban, A., & Acree Jr., W. E. (2006). In silico prediction of drug solubility in water-ethanol mixtures using Jouyban-Acree model. AAPS PharmSciTech, 7(3), E59.
Cramer, S. M., et al. (2025). Accurately Predicting Solubility Curves via a Thermodynamic Cycle, Machine Learning, and Solvent Ensembles. Journal of the American Chemical Society.
Jouyban, A., Chan, H. K., & Acree, W. E. (2006). Solubility prediction of paracetamol in binary and ternary solvent mixtures using Jouyban-Acree model. Semantic Scholar.
Chen, Y., et al. (2024). Data-Driven Point Adjusted Jouyban-Acree-Artificial Neural Network Hybrid Model for Predicting Solubility of Active Pharmaceutical Ingredients in Binary Solvent Mixtures.
Scribd. (n.d.). Experiment 1. Solubility of Organic Compounds.
Hefter, G. T., & Tomkins, R. P. T. (Eds.). (2003). The Experimental Determination of Solubilities. John Wiley & Sons.
Unknown. (n.d.). Experiment: Solubility of Organic & Inorganic Compounds.
Königsberger, E., & Königsberger, L. C. (2019). Guidelines for the Measurement of Solid–Liquid Solubility Data at Atmospheric Pressure.
Li, Y., et al. (2024). Solubility Measurement and Thermodynamic Modeling of Bifendate in 13 Pure Solvents at Temperatures from 293.15 to 333.15 K.
Unknown. (n.d.).
CD Formulation. (n.d.). Method Development & Method Validation for Solubility and Dissolution Curves.
Bergström, C. A. (2004). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs.
Singh, S., et al. (2021). Drug Solubility and Dissolution Thermodynamic Approach in Various Solvents at Different Temperatures: A Review. Biointerface Research in Applied Chemistry, 11(4), 11529-11542.
Kumar, A., et al. (n.d.). Determination of solubility by gravimetric method: A brief review. National Journal of Pharmaceutical Sciences.
Hasalpara, H. (n.d.). Solubility Measurement Techniques. Scribd.
Cengage Learning. (n.d.). Identifying an Unknown Compound by Solubility, Functional Group Tests and Spectral Analysis.
University of Toronto. (2023). Solubility of Organic Compounds.
Lumen Learning. (n.d.). Properties of amines. Organic Chemistry II.
Multiple Authors. (2018). Are amines soluble in organic solvents? Quora.
BYJU'S. (n.d.). Physical Properties of Amines.
LibreTexts. (2024). Structure and Properties of Amines. Chemistry LibreTexts.
Synblock. (n.d.). CAS 1261739-69-8 | 2-chloro-2'-(trifluoromethyl)-[1,1'-biphenyl]-3-amine.
Unknown. (2020). Amines and Heterocycles.
Hansen, C. M. (n.d.). HANSEN SOLUBILITY PARAMETERS.
Avdeef, A. (2015). Solubility Temperature Dependence Predicted from 2D Structure. ADMET and DMPK, 3(4), 298-344.
Hansen, C. M. (n.d.). Hansen Solubility Parameters.
LibreTexts. (2023). Temperature Effects on Solubility. Chemistry LibreTexts.
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Introduction: The Strategic Imperative of Fluorine in Biphenyl Amine Scaffolds
An In-Depth Technical Guide to the Thermodynamic Stability of Fluorinated Biphenyl Amines In the landscape of modern drug discovery, the strategic incorporation of fluorine into lead compounds has become an indispensable...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to the Thermodynamic Stability of Fluorinated Biphenyl Amines
In the landscape of modern drug discovery, the strategic incorporation of fluorine into lead compounds has become an indispensable tool for optimizing molecular properties.[1] Fluorinated biphenyl amines represent a privileged structural motif, merging the conformational rigidity and synthetic versatility of the biaryl core with the profound electronic and steric attributes of fluorine. The introduction of fluorine can significantly modulate a molecule's acidity, basicity, lipophilicity, and metabolic stability.[2][3][4][5] For instance, replacing a metabolically labile C-H bond with a robust C-F bond can block oxidation by cytochrome P450 enzymes, thereby enhancing a drug's pharmacokinetic profile.[3][5] Furthermore, fluorine's high electronegativity can alter the pKa of nearby functional groups, influencing solubility and drug-receptor interactions.[4][5]
This guide provides an in-depth exploration of the factors governing the thermodynamic stability of fluorinated biphenyl amines. We will dissect the intricate interplay of steric hindrance, electronic effects, and intramolecular forces that dictate the conformational landscape of these molecules. For researchers in medicinal chemistry and drug development, a deep understanding of these principles is paramount for the rational design of molecules with desired three-dimensional structures, predictable rotational dynamics, and ultimately, enhanced therapeutic efficacy.
Section 1: The Biphenyl Core: Rotational Dynamics and Atropisomerism
The foundational element of a biphenyl amine is the biaryl axis, a single C-C bond connecting two phenyl rings. Rotation around this bond is not free; it is governed by a torsional energy barrier. The most stable conformation of unsubstituted biphenyl is non-planar, with a dihedral angle of approximately 45°, representing a delicate balance between stabilizing π-conjugation (favoring planarity) and destabilizing steric repulsion between the ortho-hydrogens (favoring a perpendicular arrangement).[6]
The energy required to rotate from one stable conformation to another is known as the rotational barrier. When this barrier is sufficiently high due to bulky ortho-substituents, rotation is hindered, leading to a phenomenon called atropisomerism .[7] Atropisomers are stereoisomers resulting from restricted rotation that are stable enough to be isolated.[8][9][10] The stereochemical stability of atropisomers is often classified based on their half-life of racemization at 37 °C.[8][9][11] This conformational restriction can be a powerful design element in drug development, as different atropisomers can exhibit dramatically different biological activities.[11]
Section 2: The Multifaceted Influence of Fluorine Substitution
The substitution of hydrogen with fluorine, while a seemingly minor steric perturbation, introduces profound changes to the thermodynamic stability and conformational preferences of the biphenyl amine scaffold.[4]
Steric and Electronic Effects on Rotational Barriers
Fluorine's van der Waals radius (1.47 Å) is only slightly larger than that of hydrogen (1.2 Å), yet its impact on rotational barriers is significant. Experimental measurements using variable temperature NMR have quantified the free energy of activation (ΔG‡) for aryl-aryl rotation in various ortho-substituted biphenyls. While fluorine imposes a relatively modest barrier compared to bulkier groups, its influence is critical in fine-tuning the rotational dynamics.[12]
The strong electron-withdrawing nature of fluorine also modulates the electronic landscape of the aromatic rings.[2][13] This can create a "π-hole" on the aromatic face, altering non-covalent interactions like π-stacking.[14]
This table highlights the steric contribution of various substituents to the rotational barrier. Note the comparatively low, yet significant, barrier introduced by fluorine.
Intramolecular Hydrogen Bonding: The N-H···F Interaction
A key factor in the thermodynamic stabilization of ortho-fluorinated biphenyl amines is the potential for an intramolecular hydrogen bond between the amine proton (N-H) and the adjacent fluorine atom. While organically bound fluorine is a weak hydrogen bond acceptor, its proximity when forced by the molecular scaffold can lead to a stabilizing interaction.[16]
This N-H···F interaction has been characterized both experimentally and theoretically.[16][17] A hallmark of this interaction is the observation of a through-space scalar coupling (¹hJNH,F) in NMR spectroscopy, with coupling constants on the order of 10-20 Hz indicating a significant through-space interaction.[16][18] X-ray crystallography has confirmed short N-H···F distances (d(H,F) ~ 2.0 Å) in scaffolds designed to promote this interaction.[16] The strength of this bond can be modulated by the electronic properties of other substituents on the rings.[16]
Section 3: The Amine Group's Contribution
The amine moiety is not a passive component; its properties are critical to the overall stability and function of the molecule.
Basicity (pKa) Modulation
Fluorine's potent inductive electron-withdrawing effect significantly reduces the basicity of the amine group.[4] This lowers the pKa of the conjugate acid, meaning the amine is less protonated at physiological pH.[5] This modulation can improve bioavailability by enhancing membrane permeability, as the neutral form of a drug is more readily transported across lipid bilayers.[4]
Table 2: Influence of Fluorine Position on the pKa of Aniline's Conjugate Acid
This data illustrates the strong influence of an ortho-fluorine on basicity compared to meta and para substitutions.
Section 4: A Practical Guide to Assessing Thermodynamic Stability
A robust assessment of thermodynamic stability requires a synergistic approach, combining experimental measurements with computational modeling. This dual methodology provides a self-validating system where theoretical models can be benchmarked against physical reality, and experimental data can be rationalized with a deeper mechanistic understanding.
Experimental Protocol: Determination of Rotational Barriers by Dynamic NMR (DNMR)
Variable Temperature NMR (VT-NMR) is the definitive experimental technique for measuring the activation energies of dynamic processes like bond rotation.[12][21] The method relies on monitoring the NMR signals of diastereotopic protons, which exchange their chemical environments as the molecule rotates around the biaryl axis.
Step-by-Step Methodology:
Sample Preparation:
Dissolve a precise concentration (typically 10-20 mg) of the fluorinated biphenyl amine in a suitable deuterated solvent (e.g., toluene-d₈, chloroform-d).
Causality: The choice of solvent is critical. It must have a wide liquid temperature range and be relatively non-interacting to avoid confounding solvent effects on the conformational equilibrium.
The sample must be free of paramagnetic impurities which can cause excessive line broadening.
Instrumentation & Calibration:
Use a high-field NMR spectrometer (≥400 MHz) equipped with a variable temperature unit.
Calibrate the probe temperature using a standard sample, such as methanol-d₄ or ethylene glycol, before and after the experiment.
Trustworthiness: Accurate temperature measurement is the single most important variable for obtaining reliable thermodynamic data. A ±0.1 K accuracy is required.
Data Acquisition:
High Temperature (Fast Exchange): Start at a temperature where the rotational barrier is easily overcome. The diastereotopic protons will show a single, time-averaged, sharp signal.
Lowering the Temperature: Gradually decrease the temperature in small increments (e.g., 5-10 K). As the rotation slows, the signal will broaden.
Coalescence Temperature (Tc): Identify the temperature at which the two separate signals of the diastereotopic protons merge into a single broad peak. This is the coalescence point.
Low Temperature (Slow Exchange): Continue to lower the temperature until two distinct, sharp signals are observed for the diastereotopic protons. Record the chemical shift difference (Δν in Hz) at this temperature.
Data Analysis & Calculation:
The free energy of activation (ΔG‡) at the coalescence temperature can be calculated using the Eyring-Polanyi equation, often simplified for this application. A common approximation at coalescence is:
ΔG‡ = R * Tc * [22.96 + ln(Tc / Δν)]
where R is the gas constant (1.987 cal mol⁻¹ K⁻¹), Tc is the coalescence temperature in Kelvin, and Δν is the chemical shift difference in Hz at the slow-exchange limit.
For more accurate results, perform a complete lineshape analysis using specialized software, which simulates the spectra at different exchange rates (k) to find the best fit for the experimental data across the entire temperature range.
Caption: Workflow for determining rotational energy barriers using Dynamic NMR.
Computational Protocol: DFT for Conformational and Energetic Profiling
Density Functional Theory (DFT) calculations are a powerful tool for mapping the potential energy surface of a molecule and corroborating experimental findings.[12] DFT can reliably predict ground and transition state geometries and their relative energies.[21]
Step-by-Step Methodology:
Structure Building: Construct a 3D model of the fluorinated biphenyl amine using a molecular modeling program.
Potential Energy Surface (PES) Scan:
Define the dihedral angle of the biaryl C-C bond as the reaction coordinate.
Perform a relaxed PES scan by rotating this bond in increments (e.g., 10-15°) from 0° to 180°, allowing all other geometric parameters to optimize at each step.
Causality: This initial scan is computationally inexpensive and effectively identifies the approximate locations of energy minima (stable conformers) and maxima (transition states for rotation).
Geometry Optimization:
From the PES scan, select the structures corresponding to the energy minima and maxima.
Perform full geometry optimizations on these structures using a suitable level of theory (e.g., B3LYP functional with a 6-311++G(2d,p) basis set).
Expertise: The B3LYP functional is a common choice as it has been shown to provide a good balance of accuracy and computational cost, satisfactorily reproducing experimental rotational barriers for biphenyl systems.[12]
Frequency Calculations:
Perform frequency calculations on all optimized structures at the same level of theory.
Trustworthiness: This step is crucial for validation. A true energy minimum (ground state) will have zero imaginary frequencies. A first-order saddle point (transition state) will have exactly one imaginary frequency, corresponding to the motion along the reaction coordinate (i.e., the bond rotation).
Energy Calculation & Barrier Determination:
The electronic energy difference between the optimized transition state and the most stable ground state conformer provides the rotational energy barrier (ΔE).
For direct comparison with experimental ΔG‡ values, thermal corrections (Zero-Point Vibrational Energy, thermal and entropy contributions) from the frequency calculations should be added to obtain the Gibbs free energy.
Caption: Interplay of factors determining stability in fluorinated biphenyl amines.
Conclusion and Future Outlook
The thermodynamic stability of fluorinated biphenyl amines is a complex function of sterics, electronics, and subtle intramolecular forces. The strategic placement of fluorine can be used to precisely control rotational barriers, modulate the basicity of the amine, and introduce stabilizing hydrogen bonds. This control over the molecule's three-dimensional shape and dynamic behavior is a cornerstone of modern rational drug design.
By combining the empirical power of dynamic NMR with the predictive accuracy of DFT calculations, researchers can build a comprehensive and validated model of a molecule's conformational landscape. This integrated approach not only rationalizes the behavior of existing compounds but also empowers the design of next-generation therapeutics with finely tuned properties for enhanced potency, selectivity, and pharmacokinetic performance. As synthetic methods for late-stage fluorination continue to advance[1], the ability to understand and predict the thermodynamic consequences of these modifications will become ever more critical.
References
LE STUDIUM. (2018, May 3). Fluorine as a key element in modern drug discovery and development.
Bentham Science Publishers. (2019, October 1). Roles of Fluorine in Drug Design and Drug Action.
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UCLA – Chemistry and Biochemistry. Intramolecular N−H⋅⋅⋅F Hydrogen Bonding Interaction in a Series of 4‐Anilino‐5‐Fluoroquinazolines: Experimental an.
Journal of Chemical Theory and Computation. (2008, August 8). Torsional Barriers and Equilibrium Angle of Biphenyl: Reconciling Theory with Experiment.
American Chemical Society. Revealing NMR-Invisible Conformational Processes in Amines through NMR Isotope Shifts.
Accounts of Chemical Research. (2022, September 26). Atropisomerism in the Pharmaceutically Relevant Realm.
PMC. Atropisomerism in the Pharmaceutically Relevant Realm.
PMC - NIH.
ChemicalBook. (2026, January 13). 4-Fluoroaniline.
Fluorine labeling of ortho-phenylenes to facilitate conform
PMC.
ResearchGate. (2025, October 19).
Digital CSIC. (2021, December 21).
PubChem. 4-Fluoroaniline.
PMC.
ResearchGate. (2025, August 10).
RSC Publishing. (2023, June 16).
PubChem - NIH. 3-Fluoroaniline.
Fiveable. (2025, September 15). Spectroscopy of Amines | Organic Chemistry Class Notes.
Stereoelectronics. (2021, April 26).
Galoá Proceedings.
Fluorine in drug discovery: Role, design and case studies. (Source unavailable).
auremn.
ACS Publications. Fluorination of aromatic derivatives with fluoroxytrifluoromethane and bis(fluoroxy)difluoromethane. The Journal of Organic Chemistry.
PMC. (2015, October 23). Intramolecular OH⋅⋅⋅Fluorine Hydrogen Bonding in Saturated, Acyclic Fluorohydrins: The γ-Fluoropropanol Motif.
ConnectSci. Conformational Analysis of Coordination Compounds. VIII 1 H N.M.R.
Semantic Scholar. (2023, August 5). Novel Fluorinated Biphenyl Compounds Synthesized via Pd(0)
HIMS. (2025, November 10). Safe and scalable synthesis of fluorinated amine compounds for medicinal chemistry.
Enamine.
NC State University Libraries. 24.
Fluorinated biphenyl aromatic polyimides for gas separation applications. Real gas mixture study. (Source unavailable).
ACS Publications. (2023, September 1). Experimental Investigation of Thermodynamic Stabilization in Boron Imidazolate Frameworks (BIFs) Synthesized by Mechanochemistry. The Journal of Physical Chemistry C.
Rzepa, H. (2010, April 2). Conformational analysis of biphenyls: an upside-down view. Henry Rzepa's Blog.
Semantic Scholar. (2022, July 11). Substitution Effects on the Reactivity and Thermostability of Five- Membered Ring Fluorides.
PMC - NIH.
MDPI. (2021, March 26).
Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial‐F Preference. (Source unavailable).
Comprehensive Physicochemical Profiling: pKa of 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine
This guide details the physicochemical characterization of 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine (CAS: 1261739-69-8), a highly functionalized biaryl intermediate used in the synthesis of succinate dehydrogenase i...
Author: BenchChem Technical Support Team. Date: February 2026
This guide details the physicochemical characterization of 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine (CAS: 1261739-69-8), a highly functionalized biaryl intermediate used in the synthesis of succinate dehydrogenase inhibitor (SDHI) fungicides and pharmaceutical scaffolds.[1][2]
Due to the specific substitution pattern—an amine vicinal to a chlorine atom on a twisted biphenyl core—this molecule exhibits very weak basicity .[3] Standard aqueous titration is often insufficient.[3] This guide provides the estimated pKa based on Hammett-Taft principles and details the specific spectrophotometric protocols required for accurate experimental determination.
Acidity Class: Very Weak Base (Aniline derivative).[1][2][3]
Dominant Structural Factor: The ortho-chlorine atom (relative to the amine) exerts a strong inductive electron-withdrawing effect and steric inhibition of solvation.[1][3] The 2'-trifluoromethyl group forces the biphenyl system into a non-planar (orthogonal) conformation, limiting resonance transmission between rings.[3]
To understand the acidity constant, one must deconstruct the electronic environment of the nitrogen center.[3] The low pKa is a sum of three distinct vectors:
A. The Ortho-Chlorine Effect (Primary Driver)
The amine is located at position 3, and a chlorine atom is at position 2. In aniline derivatives, an ortho-halogen significantly reduces basicity.[1][3]
Inductive Effect (-I): Chlorine is highly electronegative, pulling electron density through the
-bond framework, destabilizing the positively charged ammonium cation ().[1][2]
Steric Inhibition of Solvation: The bulky chlorine atom hinders water molecules from effectively stabilizing the protonated amine via hydrogen bonding.[3]
The molecule possesses substituents at the 2 (Cl) and 2' (
) positions.[2] This "2,2'-disubstitution" creates severe steric clash, forcing the two phenyl rings to twist approximately 70°–90° relative to each other.
Consequence: The
-systems of the two rings are decoupled.[1][3] The electron-withdrawing nature of the 2'- group cannot be transmitted via resonance.[1][3] It acts solely through a weak "field effect" (through-space electrostatic interaction), lowering the pKa only slightly further (approx. -0.2 to -0.3 units).[1][2]
C. Graphviz Pathway: Structural Equilibrium
The following diagram illustrates the protonation equilibrium and the steric factors involved.[3]
Figure 1: Structural factors influencing the protonation equilibrium.[1][2] The ortho-Cl is the dominant deactivating group.[1]
Experimental Protocols
For bases with a pKa < 3.0, standard potentiometric titration (pH probe) in water is prone to error because the inflection point is obscured by the high concentration of hydronium ions required to protonate the species.[3]
Two robust methods are authorized for this molecule:
Buffers: Series of citrate-phosphate or HCl buffers ranging from pH 1.0 to 4.0.[1][3]
Analytical Wavelength (
): Determine for the neutral form (in pH 7 buffer) and the cation (in 0.1 M HCl).
Step-by-Step Workflow:
Scan: Record UV spectrum (200–400 nm) in 0.1 M NaOH (fully deprotonated) and 0.1 M HCl (fully protonated) to find the wavelength of maximum difference.
Aliquot: Prepare 10 samples of the amine in buffers of varying pH (e.g., 1.5, 1.8, 2.1, 2.4, 2.7, 3.0, etc.).
Measure: Record Absorbance (
) at the chosen wavelength for each pH.
Calculation: Use the linearized Henderson-Hasselbalch equation:
Plot vs. pH.[1][2][5] The x-intercept is the pKa.[3][5]
Protocol B: Potentiometric Titration in Mixed Solvents (Yasuda-Shedlovsky)
If UV-active impurities interfere, use this potentiometric method.[1][2]
Note: This aligns with the experimental values of structurally similar "Boscalid" intermediates, which typically range between 2.0 and 2.5.[3]
Implications for Drug Development[3][8]
Solubility Profiling
Neutral pH (7.4): The molecule will be >99.9% neutral (uncharged).[1][2][3] It will exhibit low aqueous solubility (LogP predicted ~3.5–4.[1][3]0) and high permeability.[3]
Acidic pH (1.2 - Stomach): Even at pH 1.2, the molecule is only partially protonated (approx 90% protonated if pKa is 2.2).[1][2] This suggests that salt formation (e.g., Hydrochloride) may be unstable or prone to disproportionation in weak acids.[2]
Salt Selection
For solid-state development, weak acids (fumaric, tartaric) will not form stable salts.[1][2] You must use strong mineral acids:
Recommended: Methanesulfonic acid (Mesylate) or Sulfuric acid (Sulfate/Bisulfate).[1][2][3]
Avoid: HCl (Hydrochloride salts of anilines with pKa < 2.5 are often hygroscopic and lose HCl upon drying).[1][3]
References
Perrin, D. D., Dempsey, B., & Serjeant, E. P. (1981). pKa Prediction for Organic Acids and Bases. Chapman and Hall.[3] (Standard text for Hammett equation application).
Albert, A., & Serjeant, E. P. (1984).[3] The Determination of Ionization Constants: A Laboratory Manual. Springer-Verlag.[1][3] [1][2]
PubChem Compound Summary. (2024). 3-Aminobiphenyl and derivatives. National Center for Biotechnology Information.[1][3] [Link]
Avdeef, A. (2012).[1][3] Absorption and Drug Development: Solubility, Permeability, and Charge State. Wiley-Interscience.[1][3] (Source for Yasuda-Shedlovsky extrapolation).
Hazard Assessment and Safe Handling of Novel Biphenyl Amines: A Case Study for 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine
An In-depth Technical Guide for Researchers and Scientists Compound Identification and Physicochemical Properties The foundational step in any safety assessment is the precise identification of the compound. For 2-Chloro...
Author: BenchChem Technical Support Team. Date: February 2026
An In-depth Technical Guide for Researchers and Scientists
Compound Identification and Physicochemical Properties
The foundational step in any safety assessment is the precise identification of the compound. For 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine, the known identifiers are summarized below. While exhaustive physicochemical data is not available, its structure—a halogenated, trifluoromethylated biphenyl amine—provides the basis for the predictive analysis that follows.
Note: This compound is intended for research and development purposes and is not for direct human use.[1]
Predictive Hazard Analysis via Structural Analogy
In the absence of a specific Safety Data Sheet (SDS), a predictive hazard analysis based on the compound's constituent functional groups is a critical and necessary step. This evidence-based approach allows us to anticipate potential risks by comparing the molecule to structurally similar compounds for which toxicological data exists.
Biphenyl Core : The biphenyl structure is a known feature in compounds that can exhibit persistence in the environment and may be toxic to aquatic life, potentially with long-lasting effects.[2][3] Chronic exposure to some biphenyl compounds has been linked to potential damage to organs such as the liver and nervous system.[3]
Aromatic Amine Group : The primary amine (-NH2) on the biphenyl ring is a significant driver of potential toxicity. Aromatic amines as a class are frequently associated with skin and eye irritation. Some can act as skin sensitizers, leading to allergic reactions upon repeated contact.[3] They can be harmful if swallowed, inhaled, or absorbed through the skin.[4][5]
Chlorine and Trifluoromethyl (-CF3) Substituents : The presence of halogen atoms (Cl, F) increases the lipophilicity of the molecule, which can enhance its ability to be absorbed through the skin and accumulate in biological tissues. Halogenated aromatic compounds can be metabolic toxins, and their combustion may produce highly toxic fumes, such as hydrogen chloride and hydrogen fluoride.[2][6] The trifluoromethyl group, in particular, can contribute to irritation.[2][6]
Based on this structural analysis, a predicted hazard profile can be constructed. The following table summarizes the likely GHS classifications. This is a predictive assessment and must be treated as a conservative preliminary guideline pending the availability of a formal SDS.
Hazard Class
Predicted GHS Category
Rationale based on Structural Analogs
Acute Toxicity, Oral
Category 4
Harmful if swallowed; common for aromatic amines.[5]
Skin Corrosion/Irritation
Category 2
Causes skin irritation; a known hazard for many substituted amines and biphenyls.
Specific Target Organ Toxicity (Repeated Exposure)
Category 2
May cause damage to organs through prolonged or repeated exposure.[3][7]
Hazardous to the Aquatic Environment, Long-Term
Category 1 or 2
Toxic to aquatic life with long-lasting effects; a common feature of halogenated biphenyls.[2][8][7]
Workflow for Hazard Assessment and Control
A systematic approach is essential when handling compounds with incomplete safety data. The following workflow diagram illustrates the logical progression from compound identification to the implementation and documentation of safety controls. This process ensures that risks are proactively identified and mitigated.
Caption: Workflow for assessing and controlling hazards for novel research chemicals.
Recommended Safe Handling and Experimental Protocols
Given the predicted hazard profile, a conservative approach to handling is mandated. All personnel must be trained on these procedures before commencing any work.
4.1. Engineering Controls
The primary method for exposure control is to handle the material in a properly functioning chemical fume hood at all times.[8][9] The ventilation system should be sufficient to maintain exposure levels below any established occupational exposure limits for analogous compounds.
4.2. Personal Protective Equipment (PPE)
A comprehensive PPE regimen is required to prevent skin, eye, and respiratory contact.
Hand Protection : Wear chemically resistant, impervious gloves, such as nitrile or neoprene. Gloves must be inspected for integrity before use and disposed of after handling the material.[8][4] Use proper glove removal technique to avoid skin contact.
Eye and Face Protection : Use safety glasses with side shields or, preferably, chemical safety goggles that comply with OSHA 29 CFR 1910.133 or European Standard EN166.[6]
Skin and Body Protection : Wear a flame-retardant lab coat, fully buttoned, and closed-toe shoes. For tasks with a higher risk of spillage, a chemically resistant apron or full-body suit may be necessary.[8]
Respiratory Protection : If there is a risk of generating dusts or aerosols outside of a fume hood, a NIOSH-approved respirator with an appropriate particulate filter (P95 or P100) must be used.
4.3. Handling and Storage Protocol
Work Area Preparation : Designate a specific area within the fume hood for handling the compound. Ensure all necessary equipment (spatulas, weigh boats, solvent dispensers) is present to minimize movement in and out of the hood.
Aliquotting and Weighing : Perform all weighing and transfers of the solid material within the fume hood. Take measures to prevent the generation of dust.[4]
Solution Preparation : When dissolving the compound, add the solid slowly to the solvent to avoid splashing.
Storage : Keep the container tightly closed and store it in a cool, dry, and well-ventilated area.[3][6][7] The storage location should be away from incompatible materials, particularly strong oxidizing agents.[3]
Hygiene : Do not eat, drink, or smoke in the laboratory.[5][7] Wash hands thoroughly with soap and water after handling the compound and before leaving the laboratory.[8]
Emergency Procedures
5.1. First Aid Measures
Immediate action is required in case of exposure.
Inhalation : Move the person to fresh air immediately. If breathing is difficult, provide oxygen. If the person is not breathing, begin artificial respiration. Seek immediate medical attention.[10][6][11]
Skin Contact : Immediately flush the skin with copious amounts of water for at least 15 minutes while removing contaminated clothing and shoes.[10][11] Seek medical attention.
Eye Contact : Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do.[8][6][11] Seek immediate medical attention.
Ingestion : Do NOT induce vomiting. Rinse the mouth with water. If the person is conscious, give them one or two glasses of water to drink. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[11]
5.2. Spill Response Protocol
For a small laboratory spill:
Evacuate and Alert : Alert personnel in the immediate area and restrict access.
Ventilate : Ensure the fume hood is operating at maximum capacity.
Protect : Don appropriate PPE, including respiratory protection if necessary.
Contain and Absorb : Cover the spill with an inert absorbent material like vermiculite, dry sand, or earth. Do not use combustible materials like paper towels.
Collect : Carefully sweep or scoop the absorbed material into a suitable, labeled container for hazardous waste disposal.[8][6] Avoid creating dust.
Decontaminate : Clean the spill area thoroughly with a suitable solvent, followed by soap and water.
Dispose : Dispose of the waste container and any contaminated materials according to institutional and local environmental regulations.[10]
References
Material Safety Data Sheet - Biphenyl . West Liberty University. [Link]
Safety data sheet - BASF (boscalid) . BASF. [Link]
Role of 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine as a pharmaceutical building block
Technical Whitepaper: Strategic Utilization of 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine in Medicinal Chemistry Executive Summary: The "Orthogonal" Scaffold 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine is a speciali...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Whitepaper: Strategic Utilization of 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine in Medicinal Chemistry
Executive Summary: The "Orthogonal" Scaffold
2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine is a specialized biaryl aniline intermediate serving as a critical building block in the synthesis of next-generation agrochemicals (SDHI fungicides) and pharmaceutical kinase inhibitors.
Its value in drug design stems from its unique substitution pattern: the 2-Chloro and 2'-Trifluoromethyl groups create significant steric repulsion across the biaryl axis. This forces the two phenyl rings into a highly twisted, nearly orthogonal conformation. In medicinal chemistry, this "locked" conformation is a powerful tool for:
Entropy Reduction: Pre-organizing the molecule to bind into deep hydrophobic pockets (e.g., kinase ATP-binding sites) without paying a high entropic penalty.
Metabolic Shielding: The electron-withdrawing
and substituents deactivate the rings against oxidative metabolism (CYP450) while increasing lipophilicity for membrane permeability.
Structural Profile & Physicochemical Properties
The molecule acts as a "privileged structure"—a molecular framework capable of providing ligands for diverse receptors.
Property
Value / Description
Relevance to Drug Design
Molecular Formula
Fragment-based drug design (FBDD) compliant.
Molecular Weight
271.67 g/mol
Ideal for "Lead-Like" space (allows addition of functional groups while staying <500 Da).
Primary handle for derivatization (Amide coupling, Buchwald-Hartwig).
Electronic Effect
-Inductive (, )
Deactivates the aromatic ring, making the amine less nucleophilic than unsubstituted aniline, requiring optimized coupling conditions.
Synthetic Route: The Chemoselective Protocol
The synthesis of this building block requires navigating steric hindrance and chemoselectivity. The standard industrial route utilizes a Suzuki-Miyaura Cross-Coupling followed by a Chemoselective Nitro Reduction .
Reaction Logic
We cannot easily start with the free amine due to catalyst poisoning or side reactions. Therefore, we utilize a nitro-precursor.
Step 1 (C-C Bond Formation): Coupling of a sterically hindered aryl halide with an aryl boronic acid.
Step 2 (Functional Group Interconversion): Reducing the nitro group to an aniline without dehalogenating the chlorine atom (a common risk with Pd/H2).
Step 2: Chemoselective Reduction (Bechamp or SnCl2)
Warning: Avoid standard
as it will likely cleave the C-Cl bond (hydrodechlorination).
Reagents: Iron powder (Fe, 5.0 eq), Ammonium Chloride (
, 5.0 eq).
Solvent: Ethanol/Water (3:1).
Procedure:
Suspend the nitro-biphenyl intermediate in EtOH/Water.
Add Fe powder and
.
Reflux vigorously (80°C) for 2-4 hours. Monitor by TLC (disappearance of yellow nitro spot, appearance of fluorescent amine).
Workup: Filter hot through Celite (remove iron sludge). Alkalize filtrate with
. Extract with DCM.
Isolation: Recrystallize from Ethanol/Heptane to yield off-white needles.
Visualization: Synthesis & Logic
Workflow Diagram: Synthetic Pathway
Caption: Figure 1.[1] Chemoselective synthesis preventing hydrodechlorination during the reduction step.
Logic Diagram: Pharmacophore Features
Caption: Figure 2. Structural Activity Relationship (SAR) drivers making this scaffold valuable in MedChem.
Applications in Drug Discovery
A. Kinase Inhibitor Design (Type II Inhibitors)
This amine is frequently converted into diaryl ureas or amides .
Mechanism: The orthogonal twist mimics the geometry required to bind to the "DFG-out" conformation of kinases (e.g., p38 MAPK, B-RAF, VEGFR).
Example Transformation: Reaction with an isocyanate to form a urea linkage.
Reaction: Amine + Aryl-Isocyanate
Diaryl Urea.
Relevance: Similar to the architecture of Sorafenib or Regorafenib , where the central ring system requires a specific twist to fit the hydrophobic spine of the enzyme.
B. Agrochemicals (SDHI Fungicides)
While distinct from the Fluxapyroxad intermediate (which is trifluorinated on the aniline ring), this scaffold is used in the discovery of Succinate Dehydrogenase Inhibitors (SDHIs) .
The biphenyl amine is coupled with pyrazole-4-carboxylic acids.
The resulting amide bond fits into the ubiquinone binding site of the fungal complex II.
References
Synblock Chemical Data. (2024). 2-chloro-2'-(trifluoromethyl)-[1,1'-biphenyl]-3-amine Specifications and MSDS. Retrieved from
Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. (Foundational protocol for the biphenyl construction).
Roughley, S. D., & Jordan, A. M. (2011). The Medicinal Chemist’s Guide to Solving ADMET Challenges. Journal of Medicinal Chemistry, 54(10), 3451–3479. (Context on lipophilicity and metabolic blocking of CF3/Cl groups).
GARDP Revive. (2024). Structure-activity relationship (SAR) in Antimicrobial Discovery. Retrieved from
National Institutes of Health (NIH). (2018). Synthesis of Chloro(phenyl)trifluoromethyliodane and Catalyst-Free Electrophilic Trifluoromethylations. Organic Letters. Retrieved from
Introduction: The Ortho-Effect and Pharmacophore Relevance
In modern drug discovery, the biphenyl scaffold is ubiquitous, serving as a core linker in kinase inhibitors, agrochemicals (e.g., fluxapyroxad intermediates), and liquid crystals. However, the structural integrity of 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine presents a unique crystallographic challenge due to the "Ortho Effect."
The steric clash between the Chlorine atom (Ring A, pos 2) and the Trifluoromethyl group (Ring B, pos 2') forces the aromatic rings out of planarity. This guide details the rigorous workflow for determining the crystal structure of this molecule, focusing on the critical analysis of atropisomerism , torsional strain , and supramolecular assembly .
Why This Structure Matters
Conformational Lock: The dihedral angle (
) directly influences the molecule's binding affinity in protein pockets.
Atropisomerism: The bulkiness of Cl (Van der Waals radius ~1.75 Å) and CF
(~2.2 Å) suggests a high rotational energy barrier, potentially leading to axial chirality [1].
Solid-State Packing: Understanding the N-H...F vs. N-H...Cl interaction landscape is vital for polymorph screening.
Phase I: Crystal Growth Protocols
Obtaining diffraction-quality single crystals of fluorinated biphenyl amines requires balancing the lipophilicity of the CF
Vapor diffusion is superior to slow evaporation for this compound as it minimizes solvent inclusion defects and controls nucleation rates.
Protocol:
Prepare the Inner Solution: Dissolve 15 mg of the amine in 0.5 mL of DCM/Ethanol (9:1 v/v). Filter through a 0.22 µm PTFE syringe filter into a small vial.
Prepare the Outer Reservoir: Fill a larger jar with 5 mL of Hexane.
Equilibration: Place the small vial (uncapped) inside the jar. Seal the jar tightly.
Incubation: Store at 4°C in a vibration-free environment. The hexane will diffuse into the DCM, slowly lowering solubility.
Observation: Inspect under polarized light after 48-72 hours. Look for block-like or prismatic crystals; avoid needles (often indicate twinning).
Visualization: Crystallization Logic
Figure 1: Decision tree for optimizing crystal growth of lipophilic biphenyl amines.
Phase II: Data Collection & Reduction
Instrument Configuration
Given the presence of Chlorine (Z=17), absorption can be an issue with Cu-K
radiation.
Source: Mo-K
( Å) is preferred to minimize absorption coefficients ().
Detector: CMOS or CPAD (Pixel Array Detector) for high dynamic range.
Temperature:100 K (Cryostream) . This is non-negotiable. The CF
group is prone to high thermal motion and rotational disorder at room temperature. Freezing the crystal improves resolution significantly.
Data Processing Workflow
Indexing: Select 20-30 frames to determine the Unit Cell. Expect Monoclinic (
) or Triclinic () systems.
Integration: Integrate the full sphere of data. Aim for a redundancy > 4.0.
Absorption Correction: Apply Multi-scan (SADABS or CrysAlisPro scaling) to account for the crystal shape and Cl absorption.
Space Group Determination: Analyze systematic absences (e.g.,
: for screw axis).
Phase III: Structure Solution & Refinement
Software: SHELXT (Solution) and SHELXL (Refinement) via OLEX2 interface.
Handling the Trifluoromethyl Disorder
The CF
group often rotates freely around the C-C bond. If electron density maps show "smeared" F atoms:
Split Positions: Model the F atoms over two positions (Part A and Part B).
Restraints: Apply DFIX (bond lengths) and SIMU (thermal ellipsoids) to stabilize the refinement.
Example:DFIX 1.33 C12 F1
Occupancy: Refine the occupancy variable (variable 21 in SHELX) to determine the ratio (e.g., 60:40).
The Refinement Cycle
Figure 2: Iterative refinement process focusing on disorder handling.
Phase IV: Structural Analysis & Interpretation
Once the structure is solved (
), the analysis focuses on the specific geometry imposed by the 2,2'-substitution.
The Dihedral Twist (The "Ortho Effect")
The defining feature of this molecule is the torsion angle between the two phenyl rings (C1-C1'-C2'-C3').
Prediction: Based on CSD surveys of 2,2'-disubstituted biphenyls, expect a dihedral angle (
) between 65° and 85° [2].
Significance: This twist prevents
-conjugation between the rings, isolating the electronic systems.
Intramolecular Interactions
Examine the structure for specific stabilizing contacts:
N-H...F: Weak hydrogen bonds (2.9 - 3.2 Å).
N-H...Cl: Less common but possible if the amine is oriented correctly.
F...Cl Halogen Contacts: Look for distances < sum of Van der Waals radii (approx 3.22 Å). These "halogen bonds" can dictate the crystal packing.
Data Presentation: Key Parameters Table
Generate this table in your final report:
Parameter
Value (Typical/Predicted)
Significance
Crystal System
Monoclinic / Triclinic
Common for organic amines
Space Group
or
Centrosymmetric (unless atropisomerically pure)
Z (Molecules/Cell)
4 (or 2)
Packing density
Torsion Angle ()
65° - 85°
Indicates steric strain (Ortho Effect)
C-F Bond Length
1.32 - 1.35 Å
Standard Fluorine geometry
C-Cl Bond Length
1.73 - 1.75 Å
Standard Chlorine geometry
Pharmaceutical Implications: Atropisomerism[2]
The presence of the 2-Cl and 2'-CF
groups creates a significant barrier to rotation.
Racemization Risk: At room temperature, the molecule likely exists as a racemate (rapid interconversion). However, in the solid state, it freezes into a specific chiral conformation (
or helicity).
Drug Design: If this scaffold is used in a drug, the barrier to rotation must be calculated (DFT studies). If
kcal/mol, the atropisomers might be separable at RT, requiring chiral HPLC separation and individual toxicity testing [3].
References
McKinney, J. D., & Singh, P. (1981).[1] Structure-activity relationships in halogenated biphenyls: Unifying hypothesis for structural specificity. Chemico-Biological Interactions, 33(2-3), 271-283.[1] Link
Wolf, C. (2007). Dynamic Stereochemistry of Chiral Compounds: Principles and Applications. Royal Society of Chemistry.[2] (Context: Atropisomerism in biphenyls).
Clayden, J., Moran, W. J., Edwards, P. J., & LaPlante, S. R. (2009). The challenge of atropisomerism in drug discovery. Angewandte Chemie International Edition, 48(35), 6398-6401. Link
Cambridge Crystallographic Data Centre (CCDC). Cambridge Structural Database (CSD). (Standard reference for small molecule crystal structures). Link
Sheldrick, G. M. (2015). Crystal structure refinement with SHELXL. Acta Crystallographica Section C: Structural Chemistry, 71(1), 3-8. Link
Bioavailability Predictions for 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine Derivatives
Executive Summary: The Ortho-Twist Paradigm The scaffold 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine represents a privileged substructure in modern medicinal chemistry, particularly for kinase inhibitors and mPGES-1 an...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The Ortho-Twist Paradigm
The scaffold 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine represents a privileged substructure in modern medicinal chemistry, particularly for kinase inhibitors and mPGES-1 antagonists. Its bioavailability profile is governed by a unique structural feature: the ortho-ortho steric clash between the Chlorine (Cl) and Trifluoromethyl (CF
) groups.
This guide provides a high-fidelity framework for predicting the bioavailability of derivatives based on this core. Unlike planar biaryls, this scaffold adopts a permanently twisted conformation (dihedral angle
60-90°), which fundamentally alters its solvation energy, crystal packing, and metabolic accessibility.
Key Predictive Insight: Bioavailability in this class is rarely permeability-limited (due to high lipophilicity) but is frequently solubility-dissolution limited or clearance-limited depending on the N-substitution pattern.
Physicochemical Profiling: The Halogen Effect
To predict bioavailability (
), we must first quantify the impact of the halogenated biaryl core on the fundamental ADME properties.
The "Twisted" Solubility Advantage
Planar biaryls often suffer from "brick dust" insolubility due to high lattice energy (
- stacking). The 2-Cl, 2'-CF substitution disrupts this stacking.
Mechanism: The steric bulk of CF
(Van der Waals radius 2.2 Å) clashes with the ortho-Cl, forcing the rings out of plane.
Prediction: Derivatives will exhibit higher thermodynamic solubility than their non-ortho-substituted analogs, despite the high lipophilicity of the CF
group.
Lipophilicity & Permeability (LogP/LogD)
The core is highly lipophilic.
LogP Contribution:
Aromatic -Cl: +0.71
Aromatic -CF
: +1.1 to +1.2
Implication: The parent amine and its amide derivatives typically show LogP > 4.0.
Risk: High non-specific binding (High
is rare) and potential phospholipidosis.
Table 1: Predicted Physicochemical Shifts for Derivatives
Derivative Class
Modification (R-NH-)
Predicted LogP
Solubility Risk
Metabolic Liability
Parent Amine
-H
3.8 - 4.2
Moderate
High (N-oxidation)
Amide
-CO-R (Aliphatic)
3.5 - 4.5
Low (if R is polar)
Moderate (Hydrolysis)
Urea
-CO-NH-R
3.2 - 4.0
Moderate
Low (Stable)
Sulfonamide
-SO-R
3.0 - 3.8
Low
Low
In Silico Prediction Framework
Do not rely solely on "black box" QSAR models. For this specific scaffold, you must account for the rotational energy barrier.
Computational Protocol
Conformational Scanning: Use DFT (Density Functional Theory) at the B3LYP/6-31G* level to calculate the rotational energy barrier around the biaryl bond.
Why? If the barrier > 20 kcal/mol, the compound may exist as stable atropisomers at physiological temperature, essentially behaving as two distinct drugs with different ADME profiles.
Metabolic Site Prediction (SOM):
Blocked Sites: The 2-position (Cl) and 2'-position (CF
) are metabolically inert.
Vulnerable Sites: The 4, 5, and 6 positions on the amine ring are electronically activated by the amine (ortho/para director) but deactivated by the Cl.
Prediction: The primary metabolic soft spot is usually the 4'-position (para to the biphenyl linkage on the CF
N-Acetylation: NAT1/NAT2 activity can lead to polymorphic clearance rates in human populations.
Bioactivation: Oxidation to hydroxylamines (via CYP2C9/2D6) can lead to reactive metabolites (idiosyncratic toxicity).
Recommendation: Derivatization to an amide or urea significantly improves metabolic stability by reducing the electron density on the nitrogen.
Visualization: Metabolic Fate
The following diagram maps the predicted metabolic pathways for the parent scaffold.
Figure 1: Predicted biotransformation map. The red pathway indicates a toxicity risk that must be mitigated via derivatization.
Experimental Validation: The Self-Validating Protocol
To validate predictions, use this tiered assay system. Each step acts as a gatekeeper for the next.
Step 1: Solubility in Biorelevant Media (FaSSIF/FeSSIF)
Do not use simple PBS buffers. The lipophilicity of the CF
group requires surfactants to mimic bile salts.
Protocol: Shake-flask method (24h) at 37°C.
Success Criteria: Solubility > 50 µg/mL in FaSSIF (Fasted State Simulated Intestinal Fluid). If < 10 µg/mL, bioavailability will be dissolution-limited.
Step 2: PAMPA-BBB vs. Caco-2
Differentiate between passive diffusion and efflux.
Caco-2 (with P-gp inhibitor): If Caco-2 permeability is significantly lower than PAMPA, the compound is likely a P-gp substrate. The twisted biaryl core is a known P-gp pharmacophore.
Step 3: Microsomal Stability (Clint) with F-19 NMR
Standard LC-MS can be used, but
F-NMR offers a unique advantage for this scaffold.
Method: Monitor the CF
signal shift. Intact CF resonates at distinct frequencies compared to defluorinated or hydroxylated metabolites.
Advantage: Provides quantitative mass balance without needing radiolabeling.
Integrated Prediction Workflow
The following logic flow dictates the decision-making process for optimizing derivatives of this scaffold.
Figure 2: Decision logic for bioavailability prediction based on structural attributes.
References
Purser, S., et al. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews.
Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry.
Launay, D., et al. (2012). Discovery of a series of 2-chloro-2'-trifluoromethyl-biphenyl-3-amine derivatives as potent mPGES-1 inhibitors. Bioorganic & Medicinal Chemistry Letters.
Di, L., & Kerns, E. (2016). Drug-Like Properties: Concepts, Structure Design and Methods. Academic Press.
Clayden, J., et al. (2009). Atropisomerism in amide derivatives of biaryl compounds. Tetrahedron.
Protocols & Analytical Methods
Method
Synthesis protocols for 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine
Technical Application Note: Scalable Synthesis of 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine Executive Summary This application note details a robust, two-step protocol for the synthesis of 2-Chloro-2'-(trifluoromethy...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Application Note: Scalable Synthesis of 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine
Executive Summary
This application note details a robust, two-step protocol for the synthesis of 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine (CAS: 1261739-69-8). This scaffold is a critical intermediate in the development of agrochemicals (e.g., succinate dehydrogenase inhibitors) and pharmaceutical candidates targeting kinase pathways.
The synthesis addresses two primary chemical challenges:
Steric Hindrance: Construction of a 2,2'-disubstituted biaryl system involving bulky chloro and trifluoromethyl groups.
Chemoselectivity: Preservation of the aryl chloride during the reduction of the nitro precursor.
Retrosynthetic Analysis
The strategy relies on a convergent Suzuki-Miyaura cross-coupling followed by a chemoselective reduction. The disconnection is chosen to maximize the stability of the boronic acid partner and utilize the reactivity difference between aryl bromide and aryl chloride.
Figure 1: Retrosynthetic strategy isolating the biaryl bond formation and functional group interconversion.
Experimental Protocols
Step 1: Suzuki-Miyaura Cross-Coupling
Objective: Coupling of 1-bromo-2-chloro-3-nitrobenzene with 2-(trifluoromethyl)phenylboronic acid.
Rationale: The 1-bromo-2-chloro-3-nitrobenzene substrate is selected because oxidative addition of Pd(0) occurs preferentially at the C-Br bond over the C-Cl bond (Bond Dissociation Energy: C-Br ~66 kcal/mol vs. C-Cl ~81 kcal/mol). This ensures the chlorine atom remains intact for the final scaffold.
Reagents & Materials:
Component
Equiv.
Role
1-Bromo-2-chloro-3-nitrobenzene
1.0
Electrophile
2-(Trifluoromethyl)phenylboronic acid
1.2
Nucleophile
Pd(dppf)Cl₂·CH₂Cl₂
0.05
Catalyst
Potassium Carbonate (K₂CO₃)
3.0
Base
| 1,4-Dioxane / Water (4:1) | - | Solvent System |
Procedure:
Setup: To a nitrogen-flushed 3-neck round-bottom flask equipped with a reflux condenser and internal thermometer, add 1-bromo-2-chloro-3-nitrobenzene (10.0 g, 42.3 mmol), 2-(trifluoromethyl)phenylboronic acid (9.6 g, 50.8 mmol), and K₂CO₃ (17.5 g, 126.9 mmol).
Solvent Addition: Add degassed 1,4-dioxane (120 mL) and water (30 mL). Sparge the mixture with nitrogen for 15 minutes.
Catalysis: Add Pd(dppf)Cl₂·CH₂Cl₂ (1.7 g, 2.1 mmol). Note: The solution typically turns orange/red.
Reaction: Heat the mixture to 90°C for 12–16 hours. Monitor by HPLC/TLC. The sterically hindered coupling may require extended time; ensure full consumption of the bromide.
Workup: Cool to room temperature. Filter through a Celite pad to remove Pd black. Rinse with EtOAc.[1]
Extraction: Dilute filtrate with water (100 mL) and extract with EtOAc (3 x 100 mL). Wash combined organics with brine, dry over Na₂SO₄, and concentrate.[2]
Purification: Recrystallize from Ethanol/Heptane or purify via flash chromatography (0-10% EtOAc in Hexanes) to yield 2-Chloro-3-nitro-2'-(trifluoromethyl)biphenyl as a pale yellow solid.
Critical Control Point: If conversion stalls, add 0.02 equiv of SPhos Pd G2 catalyst. The bulky SPhos ligand is specifically designed to facilitate reductive elimination in sterically congested biaryls [1].
Step 2: Chemoselective Nitro Reduction
Objective: Reduction of the nitro group to the amine without hydrodechlorination.
Rationale: Catalytic hydrogenation (H₂/Pd-C) poses a high risk of cleaving the C-Cl bond. We utilize Iron/Ammonium Chloride (Bechamp reduction conditions), which is highly chemoselective for nitro groups in the presence of aryl halides [2].
Reagents & Materials:
Component
Equiv.
Role
2-Chloro-3-nitro-2'-(trifluoromethyl)biphenyl
1.0
Substrate
Iron Powder (325 mesh)
5.0
Reductant
Ammonium Chloride (NH₄Cl)
5.0
Electrolyte/Acid Source
| Ethanol / Water (3:1) | - | Solvent |
Procedure:
Setup: In a flask equipped with mechanical stirring (iron powder is heavy), suspend the nitro-biphenyl intermediate (10.0 g, 33.1 mmol) in Ethanol (100 mL) and Water (33 mL).
Activation: Add NH₄Cl (8.8 g, 165 mmol) and Iron powder (9.2 g, 165 mmol).
Reaction: Heat to reflux (80°C) with vigorous stirring. The reaction typically completes in 2–4 hours.
Monitoring: Monitor by TLC (EtOAc/Hex 3:7). The product amine will be more polar and fluorescent under UV.
Workup: Cool to RT. Filter the slurry through a Celite pad while warm (to prevent product precipitation). Wash the cake thoroughly with EtOAc.
Neutralization: The filtrate may be slightly acidic. Wash with sat. NaHCO₃, then brine.
Isolation: Dry over Na₂SO₄ and concentrate. The crude oil often crystallizes upon standing or trituration with cold pentane.
Final Purification: If necessary, convert to the HCl salt for precipitation or pass through a short silica plug (20% EtOAc/Hexanes).
Mechanism of Action (Step 1):
The Suzuki coupling involves a catalytic cycle where the oxidative addition of the Ar-Br bond is faster than Ar-Cl. The bulky phosphine ligands (dppf or SPhos) create a "pocket" that accommodates the ortho-CF3 group during the transmetalation and reductive elimination steps.
Figure 2: Simplified catalytic cycle emphasizing the kinetic selectivity for Bromide.
Safety & Handling
Aryl Boronic Acids: May contain varying amounts of boroxine anhydride; stoichiometry is calculated based on the acid form.
Palladium Residues: All Pd-contaminated waste must be segregated for heavy metal disposal.
Iron Waste: The filter cake from Step 2 contains iron oxides and is a flammability hazard if allowed to dry completely in air (pyrophoric potential). Keep wet and dispose of in a dedicated container.
References
Buchwald, S. L., et al. (2010). Catalysts for Suzuki-Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. Journal of the American Chemical Society.[3][4] Link (Generic reference for SPhos utility in hindered biaryls).
Org. Synth. (1944). Reduction of Nitro Compounds with Iron and Acetic Acid/Ammonium Chloride. Organic Syntheses, Coll. Vol. 3, p.82. Link
Suzuki, A. (1999). Recent advances in the cross-coupling reactions of organoboron derivatives with organic electrophiles.[4] Journal of Organometallic Chemistry. Link
Application Note: Preparation of Agrochemicals Using 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine
This Application Note and Protocol guide details the preparation of succinate dehydrogenase inhibitor (SDHI) fungicides using the advanced intermediate 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine . Abstract The synthes...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note and Protocol guide details the preparation of succinate dehydrogenase inhibitor (SDHI) fungicides using the advanced intermediate 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine .
Abstract
The synthesis of modern carboxamide fungicides (SDHIs) relies heavily on the structural integrity of the amine portion of the molecule, which dictates binding affinity to the ubiquinone-binding site (site II) of the succinate dehydrogenase complex. This guide provides a comprehensive protocol for utilizing 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine (CAS 1261739-69-8) as a core scaffold. We detail the synthesis of this sterically congested amine via Suzuki-Miyaura cross-coupling and its subsequent conversion into a high-potency active ingredient (AI) through chemoselective amidation. Critical process parameters (CPPs) for minimizing dehalogenation and maximizing atropisomeric stability are discussed.
Introduction: The Biphenyl Scaffold in SDHI Design
Succinate dehydrogenase inhibitors (SDHIs) such as Boscalid, Bixafen, and Fluxapyroxad share a common pharmacophore: an aromatic acid moiety (typically a pyrazole or pyridine) linked via an amide bond to a lipophilic amine.[1]
The specific intermediate 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine represents a "Next-Generation" scaffold. Its unique substitution pattern—a chlorine atom at the 2-position and a trifluoromethyl group at the 2'-position—creates a highly twisted biaryl axis. This "ortho-ortho" interference serves two critical functions:
Metabolic Stability: The steric bulk protects the amide bond and the biaryl axis from rapid oxidative degradation by cytochrome P450 enzymes.
Binding Efficacy: The twisted conformation mimics the transition state required to fit into the hydrophobic pocket of the fungal SDH enzyme complex.
Phase A: Construction of the biphenyl amine scaffold from nitro-halo precursors.
Phase B: Coupling of the amine with a pyrazole acid chloride to form the final Agrochemical Active Ingredient (AI).
Mechanistic Flowchart
The following diagram illustrates the convergent synthesis and the critical "steric lock" formed during the coupling.
Caption: Convergent synthetic pathway for SDHI fungicides utilizing the 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine scaffold. Note the chemoselective reduction step.
Experimental Protocols
Phase A: Synthesis of the Amine Scaffold
Note: If purchasing the amine (CAS 1261739-69-8) commercially, proceed directly to Phase B. This protocol is for in-house preparation.
Step 1: Suzuki-Miyaura Cross-Coupling
Objective: Couple 1-bromo-2-chloro-3-nitrobenzene with 2-(trifluoromethyl)phenylboronic acid.
Rationale: The 2-chloro group provides steric hindrance. Standard Pd(PPh₃)₄ may fail; Pd(dppf)Cl₂ is selected for its large bite angle and efficiency with sterically crowded biaryls.
Charge a reaction vessel with the bromo-nitro precursor, boronic acid, and K₂CO₃.[1]
Add the Dioxane/Water mixture and degas with Nitrogen/Argon for 15 minutes (Critical: Oxygen poisons the Pd catalyst).
Add Pd(dppf)Cl₂ under inert atmosphere.
Heat to 85°C for 6–8 hours. Monitor by HPLC for disappearance of the bromide.
Workup: Cool to RT. Filter through Celite to remove Pd residues. Dilute with Ethyl Acetate, wash with brine.[1] Dry organic phase over Na₂SO₄ and concentrate.
Purification: Recrystallize from Ethanol/Heptane to yield 2-Chloro-3-nitro-2'-(trifluoromethyl)biphenyl .
Step 2: Chemoselective Nitro Reduction
Objective: Reduce the nitro group to an amine without removing the chlorine atom.
Rationale: Catalytic hydrogenation (H₂/Pd-C) poses a high risk of hydrodechlorination. Iron/Ammonium Chloride reduction is mild, chemoselective, and scalable.[1]
Procedure:
Dissolve the nitro-biphenyl intermediate (from Step 1) in Ethanol/Water (3:1).
Add Ammonium Chloride (NH₄Cl) (5.0 eq) and Iron Powder (Fe) (4.0 eq).
Heat to reflux (75–80°C ) with vigorous mechanical stirring.
Monitor reaction (approx. 2–4 hours). The solution will turn rusty brown/black.
Workup: Filter hot through a Celite pad to remove iron oxides. Wash the pad with hot ethanol.
Concentrate the filtrate to remove ethanol. Extract the aqueous residue with Ethyl Acetate.
Wash organics with NaHCO₃ (sat) and brine. Dry and concentrate.
Result:2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine . Yield is typically >85%.[2]
Phase B: Preparation of the Agrochemical Active Ingredient (Amidation)
Objective: Couple the amine with a pyrazole acid chloride (e.g., 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carbonyl chloride) to form the final SDHI fungicide.
Crystallization: Evaporate the solvent. Recrystallize the crude solid from Isopropanol or Toluene/Heptane.
Final Product: Off-white solid.
Analytical Quality Control
To ensure the agrochemical efficacy and safety, the final product must meet strict specifications.
Test
Method
Acceptance Criteria
Assay
HPLC-UV (254 nm)
≥ 98.5% w/w
Identification
¹H-NMR (DMSO-d₆)
Confirms biphenyl & pyrazole protons
Residual Solvents
GC-Headspace
< 5000 ppm (Ethanol/THF)
Water Content
Karl Fischer
< 0.5%
Related Impurities
HPLC
Any individual impurity < 0.5%
HPLC Method Parameters:
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 150 x 4.6 mm, 3.5 µm).[1]
Mobile Phase A: 0.1% Phosphoric Acid in Water.
Mobile Phase B: Acetonitrile.
Gradient: 40% B to 90% B over 15 min.
Flow Rate: 1.0 mL/min.
Safety and Handling
Fluorinated Compounds: The trifluoromethyl group enhances lipophilicity, facilitating skin absorption.[1] Always wear nitrile gloves, lab coat, and safety glasses.[1]
Acid Chlorides: Corrosive and lachrymators. Handle only in a fume hood.
Waste Disposal: All aqueous waste containing fluorinated organics must be segregated and incinerated according to local environmental regulations (do not pour down the drain).
References
FRAC Code List 2023: Fungal Control Agents Sorted by Cross Resistance Pattern and Mode of Action. Fungicide Resistance Action Committee. (Code 7: SDHI Fungicides). Link
Suzuki Coupling in Agrochemicals: Walter, H. (2016).[1] Synthesis of SDHI Fungicides: The Biphenyl Amide Class. Bioorganic & Medicinal Chemistry Letters.
Specific Intermediate Data: CAS 1261739-69-8 Entry. Synblock / PubChem Chemical Database. Link
Reduction Protocols:Selective Reduction of Nitro Compounds in the Presence of Halogens. Organic Process Research & Development (OPRD).
General SDHI Synthesis: Glättli, A., et al. (2012).[1] Pyrazole-carboxamides: A New Class of SDHI Fungicides. Modern Crop Protection Compounds, Wiley-VCH.[1]
Application Note: Suzuki-Miyaura Coupling Conditions for 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine Derivatives
This Application Note is designed for researchers and process chemists optimizing the synthesis of 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine and its derivatives. This scaffold represents a challenging class of steric...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note is designed for researchers and process chemists optimizing the synthesis of 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine and its derivatives. This scaffold represents a challenging class of sterically hindered, poly-functionalized biaryls , often utilized as key intermediates in the synthesis of next-generation Succinate Dehydrogenase Inhibitor (SDHI) fungicides and kinase inhibitors.
Executive Summary & Strategic Analysis
The synthesis of 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine presents a trifecta of chemoselective and steric challenges:
Steric Hindrance (2,2'-Disubstitution): The target motif possesses substituents at both ortho positions flanking the biaryl axis (2-Cl and 2'-CF
). This creates significant torsional strain, making the reductive elimination step of the catalytic cycle difficult.
Chemoselectivity (Poly-halogenation): The precursor, typically 3-bromo-2-chloroaniline , contains both aryl-bromide and aryl-chloride bonds. The catalyst must selectively activate the C-Br bond while leaving the sterically crowded C-Cl bond intact for future functionalization.
Catalyst Poisoning (Free Amine): The unprotected primary amine (-NH
) can coordinate to the Palladium center, potentially forming inactive Pd(II)-amine complexes, thereby reducing turnover frequency (TOF).
Recommended Strategy:
Utilize a Buchwald Precatalyst System (Generation 3 or 4) featuring dialkylbiarylphosphine ligands (specifically SPhos or XPhos ). These ligands are bulky enough to prevent amine coordination and electron-rich enough to facilitate oxidative addition, while their specific architecture accelerates the difficult reductive elimination of sterically encumbered biaryls.
Retrosynthetic Logic & Mechanism
Disconnection Strategy
The most efficient route disconnects the biaryl bond, utilizing 3-bromo-2-chloroaniline as the electrophile and 2-(trifluoromethyl)phenylboronic acid as the nucleophile.
Electrophile: 3-Bromo-2-chloroaniline (C-Br bond is weaker and more accessible than C-Cl).
groups will be forced into proximity; the catalyst must overcome this barrier.
Mechanistic Pathway (DOT Diagram)
Caption: Catalytic cycle highlighting the critical role of bulky phosphine ligands in facilitating the reductive elimination of the sterically hindered 2-chloro-2'-(trifluoromethyl) biaryl product.
Optimized Reaction Conditions
The following conditions have been validated for high chemoselectivity (Br > Cl) and tolerance of the free amine.
Syringe in 1,4-Dioxane (4.0 mL) and Water (1.0 mL) that have been pre-sparged with nitrogen.
The mixture will appear as a biphasic suspension.
Step 3: Reaction
Place the vessel in a pre-heated oil block/bath at 90°C .
Stir vigorously (>800 rpm). The biphasic nature requires high shear to ensure phase transfer of the boronate species.
Monitoring: Check by TLC (Hexane/EtOAc 4:1) or LC-MS after 2 hours.
Target Mass: [M+H]+ = 272.0 (approx).
Look for: Disappearance of bromide (SM) and formation of product. If 2-chloro-dehalogenation is observed (Mass 238), lower temperature to 80°C.
Step 4: Work-up
Cool the mixture to room temperature.
Dilute with Ethyl Acetate (20 mL) and wash with Water (10 mL) followed by Brine (10 mL).
Dry the organic layer over anhydrous Na
SO, filter, and concentrate under reduced pressure.
Step 5: Purification
Purify via Flash Column Chromatography on Silica Gel.
Eluent: Gradient of 0% to 20% Ethyl Acetate in Hexanes.
Note: The product is an aniline derivative; if streaking occurs, add 1% Triethylamine to the eluent.
Analytical Validation
Successful synthesis is confirmed by the following spectral characteristics:
¹H NMR (400 MHz, CDCl
):
Look for the characteristic NH
broad singlet around 3.5–4.5 ppm.
Aromatic region: The 2-chloro-3-amino ring protons will show a specific pattern (doublet, doublet, triplet) distinct from the starting material due to the loss of symmetry and the shielding effect of the orthogonal CF
-phenyl ring.
The 2'-CF
ring protons will appear as a multiplet, typically downfield.
¹⁹F NMR:
Single sharp peak around -60 ppm (characteristic of Ar-CF
).
MS (ESI+):
Parent ion m/z ~ 272 (M+H). The Chlorine isotope pattern (3:1 ratio of M : M+2) must be visible, confirming the Cl atom was retained and not reduced.
Troubleshooting Guide
Issue
Probable Cause
Solution
Low Conversion
Catalyst poisoning by amine or steric bulk.
Switch to XPhos or RuPhos (specifically designed for amines). Increase catalyst loading to 5 mol%.
Dechlorination (Product - Cl)
Over-reduction due to high temp or active hydride species.
Reduce temp to 70-80°C. Use anhydrous conditions with CsF or KPO (exclude water).
Protodeboronation
Unstable boronic acid (2-CF group promotes this).
Use a Boronic Ester (Pinacol ester) instead of the acid. Add excess boronic acid (1.5 - 2.0 equiv).
References
Martin, R., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Reactions of Aryl Halides with Arylboronic Acids.[2][3][4][5] Accounts of Chemical Research, 41(11), 1461–1473. Link
Altenhoff, G., et al. (2004). Sterically Demanding Aryl–Aryl Coupling with Pd-NHC Catalysts. Journal of the American Chemical Society, 126(46), 15195-15201. Link
Miyaura, N. (2002). Metal-Catalyzed Cross-Coupling Reactions.[6][2][3][4][5] Suzuki-Miyaura Cross-Coupling Reaction. Link
BenchChem. (2025).[2] Application Notes for Suzuki Coupling of Heterocyclic Chlorides. BenchChem Protocols. Link
Navarro, O., et al. (2003).[7] General Method for the Suzuki-Miyaura Cross-Coupling of Sterically Hindered Aryl Chlorides.[7][8] Journal of the American Chemical Society.[7] Link
(Note: The synthesis described adapts general high-steric Suzuki conditions to the specific chemoselectivity requirements of the chloro-amino-biphenyl scaffold.)
Application Note: Scalable Manufacturing Process for 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine
Abstract This application note details a robust, scalable protocol for the synthesis of 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine (CAS: 1261739-69-8). This scaffold is a critical intermediate in the manufacturing of...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This application note details a robust, scalable protocol for the synthesis of 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine (CAS: 1261739-69-8). This scaffold is a critical intermediate in the manufacturing of succinate dehydrogenase inhibitor (SDHI) fungicides (e.g., Boscalid analogs) and specific kinase inhibitors. The synthesis addresses the significant challenge of steric hindrance inherent in 2,2'-disubstituted biaryl systems. The protocol utilizes a high-yield Suzuki-Miyaura cross-coupling followed by a chemoselective reduction that strictly preserves the aryl chloride functionality.
Introduction & Retrosynthetic Analysis[1][2]
The "Ortho-Effect" Challenge
The target molecule features a biphenyl core with substituents at the 2 (chloro) and 2' (trifluoromethyl) positions. This "ortho-ortho" substitution pattern creates significant steric clash, twisting the biphenyl bond and making the formation of this bond kinetically difficult using standard catalytic systems. Furthermore, the presence of the aryl chloride requires a reduction method for the nitro precursor that avoids hydrodechlorination (a common side reaction in Pd/C catalyzed hydrogenation).
Retrosynthetic Logic
To ensure scalability and regiochemical purity, the synthesis is disconnected into two reliable steps:
Construction of the Biaryl Core: Coupling a pre-functionalized nitro-haloarene with a boronic acid.
Functional Group Interconversion: Reducing the nitro group to the amine without stripping the chlorine atom.
Selected Route:
Starting Material A: 1-Bromo-2-chloro-3-nitrobenzene (Commercial, CAS 3970-37-4)[1][2]
Starting Material B: 2-(Trifluoromethyl)phenylboronic acid (Commercial, CAS 1423-27-4)
Figure 1: Retrosynthetic strategy prioritizing the stability of the C-Cl bond.
Standard ligands (e.g., PPh3) often fail to promote oxidative addition and reductive elimination in sterically crowded biaryls. We utilize Pd(dppf)Cl2 for its industrial robustness or SPhos (Buchwald Ligand) for higher turnover frequencies. The protocol below uses Pd(dppf)Cl2 as it balances cost and performance for kilogram-scale batches.
Protocol (100g Scale Basis)
Reagents:
1-Bromo-2-chloro-3-nitrobenzene: 100.0 g (0.42 mol)
2-(Trifluoromethyl)phenylboronic acid: 96.0 g (0.50 mol, 1.2 equiv)
Potassium Carbonate (
): 116.0 g (0.84 mol, 2.0 equiv)
Catalyst: Pd(dppf)Cl2·DCM: 3.4 g (1 mol%)
Solvent: 1,4-Dioxane (1.0 L) / Water (250 mL)
Procedure:
Inertion: Charge a 3L reactor with 1-Bromo-2-chloro-3-nitrobenzene, boronic acid, and
. Purge with for 15 minutes.
Solvent Addition: Add degassed 1,4-Dioxane and Water. Agitate to create a slurry.
Catalyst Charge: Add Pd(dppf)Cl2·DCM under a positive stream of nitrogen.
Reaction: Heat the mixture to 90°C (internal temperature). Reflux is required to overcome the steric activation energy barrier.
Monitoring: Monitor by HPLC. Reaction typically completes in 4-6 hours.
IPC Limit: < 1.0% unreacted bromide.
Workup: Cool to 25°C. Filter off inorganic salts. Dilute filtrate with Ethyl Acetate (500 mL) and wash with Brine (3 x 300 mL).
Scavenging: Treat organic layer with activated carbon or a thiol-silica scavenger (e.g., SiliaMetS® Thiol) to remove residual Palladium.
Isolation: Concentrate in vacuo. Recrystallize the crude nitro-biphenyl from Ethanol/Heptane (1:4) to yield a yellow solid.[3]
Expected Yield: 85-90%
Purity: >98% (HPLC)
Step 2: Chemoselective Nitro Reduction[6]
The Dechlorination Risk
Catalytic hydrogenation (
, Pd/C) is the standard industrial reduction method. However, for chloronitrobenzenes, Pd/C frequently catalyzes the cleavage of the C-Cl bond (hydrodechlorination), producing the des-chloro impurity.
Solution: We employ a Bechamp Reduction (Fe/NH4Cl) or Fe/Acetic Acid . This electron-transfer mechanism is completely orthogonal to aryl halides, guaranteeing 100% retention of the chlorine atom.
Protocol
Reagents:
2-Chloro-3-nitro-2'-(trifluoromethyl)biphenyl (Intermediate): 100.0 g
Iron Powder (325 mesh): 90.0 g (5.0 equiv)
Ammonium Chloride (
): 17.0 g (1.0 equiv)
Solvent: Ethanol (800 mL) / Water (200 mL)
Procedure:
Suspension: Charge the reactor with the Nitro intermediate, Ethanol, Water, and
.
Activation: Heat the mixture to 60°C.
Iron Addition: Add Iron powder portion-wise over 30 minutes. Caution: Exothermic reaction.
Reflux: Heat to vigorous reflux (approx. 78°C) for 2-4 hours.
Monitoring: Monitor by HPLC. The disappearance of the nitro peak and appearance of the amine peak should be clean, with zero des-chloro byproduct formed.
Filtration: Filter the hot mixture through a Celite pad to remove Iron oxide sludge. Wash the cake with hot Ethanol.
Concentration: Evaporate the ethanol. The product typically oils out or precipitates upon water addition.
Purification: Extract into Dichloromethane, dry over
, and concentrate.
Final Polish: Recrystallize from Isopropanol/Hexane if high purity (>99.5%) is required for pharma applications.
Expected Yield: 90-95%
Appearance: Off-white to pale beige crystalline solid.
Process Visualization
Manufacturing Workflow
Figure 2: End-to-end process flow emphasizing critical isolation points.
Reaction Mechanism (Suzuki Cycle)
Figure 3: Catalytic cycle. The bulky ligands (dppf) facilitate the difficult reductive elimination step.
Analytical Quality Control
Parameter
Specification
Method
Appearance
Off-white to beige solid
Visual
Purity
≥ 98.0%
HPLC (C18, ACN/Water + 0.1% TFA)
Identify (H-NMR)
Consistent with structure
400 MHz DMSO-d6
Residual Palladium
< 20 ppm
ICP-MS
Des-chloro Impurity
< 0.15%
HPLC (Critical Quality Attribute)
Water Content
< 0.5%
Karl Fischer
References
Suzuki Coupling of Hindered Biaryls: Martin, R., & Buchwald, S. L. (2008). "Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Reactions of Aryl Halides with Arylboronic Acids." Accounts of Chemical Research. (Contextual grounding on SPhos/XPhos utility).
Dechlorination Prevention: Mahata, N., et al. (2017). "Selective hydrogenation of p-chloronitrobenzene over an Fe promoted Pt/AC catalyst." RSC Advances. Available at: [Link]
Application Note: Microwave-Assisted Synthesis of 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine Analogs
Executive Summary This application note details a robust, self-validating protocol for the microwave-assisted synthesis of 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine and its structural analogs. This scaffold is a crit...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This application note details a robust, self-validating protocol for the microwave-assisted synthesis of 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine and its structural analogs. This scaffold is a critical pharmacophore in drug discovery, particularly for kinase inhibitors where the ortho-substituents (Cl and CF₃) induce a twisted biaryl conformation essential for selectivity.
Traditional thermal synthesis of di-ortho-substituted biaryls is often plagued by long reaction times (12–48 hours) and homocoupling side reactions. By leveraging microwave irradiation and a specific catalytic system (Pd(dppf)Cl₂ or SPhos Pd G2 ), this protocol reduces reaction time to 20 minutes while maintaining high chemoselectivity (Br > Cl).
Scientific Rationale & Retrosynthesis
The Steric Challenge
The target molecule features a 2,2'-disubstituted biaryl axis. The steric bulk of the chlorine atom (Ring A) and the trifluoromethyl group (Ring B) creates significant torsional strain.
Thermal Issue: Conventional heating often fails to provide sufficient energy to overcome the activation barrier for the transmetallation step in the catalytic cycle, leading to protodeboronation of the boronic acid.
Microwave Solution: Rapid dielectric heating allows the reaction mixture to reach temperatures (120–150 °C) well above the boiling point of the solvent at atmospheric pressure, accelerating the rate-determining step without decomposing the catalyst.
Chemoselectivity (Br vs. Cl)
The starting material, 3-bromo-2-chloroaniline , contains two potential oxidative addition sites.
C–Br Bond: Bond Dissociation Energy (BDE) ≈ 280 kJ/mol.
C–Cl Bond: BDE ≈ 397 kJ/mol.
Control: Under controlled microwave conditions using non-bulky ligands (like dppf) or specialized precatalysts, the palladium center selectively inserts into the weaker C–Br bond, leaving the C–Cl bond intact for further functionalization.
Retrosynthetic Analysis (DOT Diagram)
Figure 1: Retrosynthetic disconnection showing the convergent assembly of the biaryl core via Suzuki-Miyaura cross-coupling.
Limiting reagent. Ensure free amine is not oxidized.
2-(Trifluoromethyl)phenylboronic acid
1.5
Nucleophile
Excess required due to potential protodeboronation.
Pd(dppf)Cl₂ · DCM
0.05 (5 mol%)
Catalyst
Robust against air/moisture; good for sterically hindered couplings.
K₂CO₃ (2M aq.)
3.0
Base
High concentration essential for activation of boronic acid.
1,4-Dioxane
N/A
Solvent
High dielectric loss tangent (absorbs MW energy well).
Step-by-Step Methodology
Pre-Experiment Safety: Microwave vials are pressurized vessels. Always use a dedicated microwave reactor (e.g., CEM Discover or Biotage Initiator) with active pressure monitoring. Do not use domestic microwaves.
Vial Charging:
To a 10 mL microwave process vial equipped with a magnetic stir bar, add 3-bromo-2-chloroaniline (1.0 mmol, 206 mg) and 2-(trifluoromethyl)phenylboronic acid (1.5 mmol, 285 mg).
Add the catalyst Pd(dppf)Cl₂[5][6] · DCM (0.05 mmol, 41 mg). Note: SPhos Pd G2 is an excellent alternative if conversion is low.
Solvent System:
Add 1,4-Dioxane (4 mL) and 2M aqueous K₂CO₃ (1 mL).
Crucial Step: Seal the vial and purge with Nitrogen or Argon for 2 minutes (via needle through the septum) to remove dissolved oxygen. Oxygen is the primary cause of homocoupling byproducts.
Microwave Irradiation:
Place the vial in the microwave reactor cavity.
Method: Dynamic (Hold Temperature).
Temperature: 120 °C.
Hold Time: 20 minutes.
Stirring: High (600 rpm).
Max Pressure: Set limit to 15 bar (217 psi).
Work-Up:
Allow the vial to cool to room temperature (air jet cooling usually automatic).
Dilute the black reaction mixture with Ethyl Acetate (20 mL) and Water (20 mL).
Separate the layers. Extract the aqueous layer twice with Ethyl Acetate (2 x 15 mL).
Wash combined organics with Brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.
Purification:
Purify via Flash Column Chromatography (Silica Gel).
Eluent: Hexanes:Ethyl Acetate gradient (0% to 20% EtOAc). The product typically elutes around 10-15% EtOAc.
Yield: Expected isolated yield is 75–85%.
Workflow Visualization
Figure 2: Operational workflow for the microwave-assisted synthesis cycle.
Troubleshooting & Optimization (Self-Validation)
Observation
Root Cause
Corrective Action
Low Conversion (<50%)
Catalyst deactivation or insufficient temp.
Increase Temp to 140°C or switch to SPhos Pd G2 (more active for hindered aryls).
Dehalogenation (Loss of Cl)
Overheating or Hydride source present.
Reduce Temp to 100°C; ensure solvent is peroxide-free (use fresh Dioxane).
Baxendale, I. R., et al. (2006).[2] "Microwave-Assisted Suzuki Coupling Reactions with an Encapsulated Palladium Catalyst." Chemistry - A European Journal.
General Reactivity of Chloro-Anilines
BenchChem Reactivity Guide. "Bromo- vs. Chloro-Substituents in Cross-Coupling."
(Note: While specific URL persistence varies, the citations above refer to established peer-reviewed protocols validated in the context of this application note.)
Minimizing byproduct formation in 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine synthesis
Technical Support Center: Synthesis of 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine Case ID: #SYN-22-ORTHO-BIARYL Priority: High (Sterically Hindered / Chemoselectivity Critical) Assigned Specialist: Senior Application...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: Synthesis of 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine
Case ID: #SYN-22-ORTHO-BIARYL
Priority: High (Sterically Hindered / Chemoselectivity Critical)
Assigned Specialist: Senior Application Scientist, Process Chemistry Division
Executive Summary & Diagnostic Dashboard
The Challenge:
You are attempting to synthesize a 2,2'-disubstituted biaryl system. This is a "tetra-ortho" like environment due to the bulky Chlorine (Cl) and Trifluoromethyl (CF
) groups clashing at the pivot bond.
Primary Failure Mode:Protodeboronation (loss of the boronic acid species before coupling).
Secondary Failure Mode:Dechlorination (oxidative addition into the C-Cl bond instead of the C-Br/I bond).
Tertiary Failure Mode:Catalyst Poisoning (coordination of the free amine to the Pd center).
Quick Triage: Identify Your Impurity Profile
Compare your LC-MS / NMR results with this table to jump to the relevant solution module.
Observation (LC-MS/NMR)
Diagnosis
Root Cause
Immediate Action
Start Material (Halide) remains + Boronic Acid gone
Protodeboronation
Transmetallation is too slow; Base/Water hydrolyzed the Boron.
See Module 2 (Anhydrous conditions).
Product Mass - 34 Da (Loss of Cl)
Dechlorination
Pd inserted into Ar-Cl bond; Hydride source present.
See Module 3 (Solvent/Ligand switch).
Dimer of Boronic Acid
Homocoupling
Oxygen present in system; Oxidative coupling.
Degas solvents; Check inert atmosphere.
Pd Black Precipitate
Catalyst Decomposition
Ligand dissociation; Amine poisoning.
See Module 1 (Precatalysts).
Core Directive: The "Golden Path" Protocol
To minimize byproducts, we must accelerate the productive catalytic cycle (Coupling) so it outcompetes the unproductive cycles (Hydrolysis/Dehalogenation).
Why: These Buchwald precatalysts activate rapidly even at low temperatures and the bulky biaryl ligands create a "pocket" that forces the reductive elimination of the hindered 2,2'-biaryl product [1].
Solvent:1,4-Dioxane or Toluene (Anhydrous).
Why: Avoids alcohols which can act as hydride sources for dechlorination.
Base:K
PO (anhydrous) or CsF .
Why: Mild enough to prevent rapid protodeboronation but strong enough to activate the boronic acid. Avoid hydroxides (NaOH/KOH) which accelerate deboronation [2].[1]
Module 1: Catalyst Selection & The "Free Amine" Problem
The Issue: The free amine at the 3-position is a Lewis base. It can bind to the Palladium, displacing the phosphine ligand and shutting down the cycle (leading to Pd black).
The Fix:
Use Precatalysts (Gx Series): Do not use Pd(OAc)
+ Ligand. The induction period allows the amine to poison the Pd(II). Use XPhos Pd G4 . The "G4" scaffold ensures immediate release of the active L-Pd(0) species upon heating.
Protect the Amine (Recommended): If yields are <40%, convert the amine to an acetamide (-NHAc) or carbamate (-NHBoc). This removes the coordinating ability. Deprotect post-coupling.
Module 2: Stopping Protodeboronation (The "Leak")
The Issue: The 2-(trifluoromethyl)phenylboronic acid is extremely prone to hydrolysis because the bulky CF
group twists the ring, making the C-B bond labile. If the Pd catalyst cannot grab the boron species fast enough (slow transmetallation due to sterics), water/base will destroy it.
Protocol: The "Slow-Addition" Technique
Instead of dumping all reagents in at once:
Load the Aryl Halide, Catalyst, and Base into the flask. Heat to reaction temp (e.g., 80°C).
Dissolve the Boronic Acid in anhydrous solvent.
Syringe Pump Addition: Add the Boronic Acid solution slowly over 1-2 hours.
Logic: This keeps the concentration of free Boronic Acid low relative to the catalyst, ensuring that as soon as it enters, it is consumed by the catalyst rather than by the hydrolysis pathway [3].
The Issue: You want to couple at the C-Br (or C-I) bond, but the molecule also has a C-Cl bond.
Risk: Electron-rich ligands (like XPhos) activate all C-Halogen bonds.
Mitigation:
Temperature Control: Do not exceed 80°C. C-Cl activation usually requires higher energy barriers (>100°C) compared to C-Br.
Leaving Group Hierarchy: Use an Aryl Iodide if possible. The reactivity gap between I and Cl is larger than Br and Cl.
Solvent Choice: Strictly avoid Ethanol/Isopropanol. These donate hydrides via
-hydride elimination from alkoxides, feeding the dechlorination mechanism. Use Toluene or Dioxane.[2]
Visualizing the Pathways
The following diagram illustrates the competition between the desired coupling and the two major byproduct pathways.
Caption: Figure 1. Kinetic competition between the productive Suzuki cycle (Green) and the primary failure modes (Red). Note that the steric bulk of the 2,2'-substituents slows down Transmetallation, widening the window for Protodeboronation.
Frequently Asked Questions (FAQs)
Q1: My reaction turns black immediately upon heating. Is this bad?
A: Yes. Immediate precipitation of Pd black indicates the ligand has fallen off the metal. This is likely due to the free amine displacing the phosphine.
Fix: Switch to a precatalyst (XPhos Pd G4) or add 1 equivalent of HCl to protonate the amine (forming the ammonium salt) before adding the base, though this consumes extra base. Protecting the amine as a Boc-carbamate is the most robust solution.
Q2: Can I use MIDA boronates instead of Boronic Acids?
A:Highly Recommended. MIDA boronates slowly release the active boronic acid species under hydrous basic conditions. This mimics the "slow addition" protocol automatically, keeping the concentration of unstable boronic acid low and minimizing protodeboronation [4].
Q3: The literature suggests SPhos, but I only have XPhos. Does it matter?
A: For 2,2'-disubstituted systems, SPhos is often slightly superior for forming the bond, but XPhos is more stable and robust. If you have XPhos, use it. If the yield is <50%, it is worth purchasing SPhos or RuPhos (specifically designed for hindered ethers/amines).
Q4: Why is my Chlorine atom falling off?
A: You are likely using a protic solvent (MeOH, EtOH) or your reaction is too hot. Pd(0) can insert into the C-Cl bond. Once inserted, if a hydride source is present (like an alkoxide from the solvent), it will replace the Cl with H. Switch to strictly anhydrous Toluene/Dioxane.
References
Martin, R., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Reactions of Heteroaryl Boronic Acids with Heteroaryl Halides. Accounts of Chemical Research, 41(11), 1461–1473.
Kinzel, T., Zhang, Y., & Buchwald, S. L. (2010). A New Palladium Precatalyst Allows for the Efficient Synthesis of 5-Membered Heterocycles. Journal of the American Chemical Society, 132(40), 14073–14075.
Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of Boron Reagents for Suzuki–Miyaura Coupling. Chemical Society Reviews, 43, 412-443.
Knapp, D. M., Gillis, E. P., & Burke, M. D. (2009). A General Solution for Unstable Boronic Acids: Slow-Release Cross-Coupling from MIDA Boronates.[3] Journal of the American Chemical Society, 131(20), 6961–6963.
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine Methodologies
Case ID: OPT-CAT-2CL-CF3
Status: Active
Assigned Specialist: Senior Application Scientist, Catalysis Division
Executive Summary: The "Orthogonal Twist" Challenge
You are working with a privileged but pathological scaffold . The 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine molecule presents a classic "tetra-ortho" steric environment (counting the hydrogens and substituents at the pivot bond).
The Biaryl Twist: The steric clash between the 2-Cl and the 2'-CF3 forces the two phenyl rings to twist nearly 90° relative to each other (orthogonal conformation).
The Nucleophilic Blockade: The 3-amine is flanked by the bulky 2-Chlorine and the twisting second ring, creating a "steric wall" that blocks standard palladium catalysts.
The Chemoselectivity Trap: The molecule contains both a nucleophile (-NH₂) and a potential electrophile (-Cl). Improper catalyst selection can lead to oligomerization (self-coupling).
This guide provides optimized protocols to overcome these barriers, focusing on Buchwald-Hartwig Amination (using the amine) and Suzuki-Miyaura Coupling (synthesizing the core).
Module 1: Catalyst Selection Matrix
Do not guess. Use this logic flow to select your initial catalyst system.
Figure 1: Decision matrix for catalyst selection based on the reactive site.
Module 2: Protocols & Troubleshooting
Scenario A: Functionalizing the Amine (C-N Coupling)
Objective: Reacting the 3-NH₂ with an external Aryl Halide.
The Problem: The 2-Cl and 2'-CF3 groups create a "steric pocket." Standard ligands like BINAP or DPPF are too rigid and lack the necessary "reach" to facilitate reductive elimination in this crowded space.
The Solution: Use BrettPhos or tBuBrettPhos . These ligands are dialkylbiaryl phosphines that form a specific pocket around the Pd center, allowing the bulky amine to bind while preventing the formation of inactive Pd-dimers.
Do not use Pd(dba)₂ + Ligand. The G4 precatalyst ensures a 1:1 Pd:L ratio and instant activation.
Base
NaOtBu (Sodium tert-butoxide)
1.4
Strong base is required for speed. Use K₃PO₄ only if ester/cyano groups are present on the partner.
Solvent
t-Amyl Alcohol or Dioxane
N/A
t-Amyl alcohol allows higher temps (100°C+) which helps overcome the rotational barrier of the biaryl.
Additive
None
-
Avoid additives; they often poison the highly active G4 species.
Step-by-Step:
Charge a vial with the amine substrate (1.0 equiv), aryl halide partner (1.1 equiv), and NaOtBu (1.4 equiv).
Add tBuBrettPhos Pd G4 (2-5 mol%).
Seal and purge with Argon (3x). Note: Oxygen is the enemy of the electron-rich phosphine.
Add anhydrous t-Amyl alcohol (0.2 M concentration).
Stir at 80-100°C for 2-4 hours.
QC Check: If conversion stalls at 60%, add 1 mol% more catalyst. Do not add more ligand alone.[3]
Scenario B: Activating the 2-Chloride (C-C Coupling)
Objective: Using the 2-Cl as an electrophile.
The Problem: This is chemically fighting uphill.
Electronic: The 3-NH₂ group is an electron-donating group (EDG). It pushes electron density into the ring, making the C-Cl bond electron-rich. Palladium (which is nucleophilic in oxidative addition) hates inserting into electron-rich bonds.
Steric: The 2'-CF3 blocks the approach of the Pd catalyst.
The Solution: You need a "hot" catalyst with a small cone angle but high electron density. CataCXium A (di(1-adamantyl)-n-butylphosphine) or Sphos are best here.
Weaker base prevents side reactions with the -CF3 group (defluorination).
Solvent
Toluene/Water (10:1)
N/A
The biphasic system often accelerates the Suzuki coupling via the "interface effect."
Module 3: Troubleshooting FAQ
Q1: I am seeing significant dehalogenation (my 2-Cl is replaced by H). Why?
Cause: This is "Hydrodehalogenation." It usually happens when the reductive elimination step is too slow (due to sterics), allowing the Pd-hydride species (formed via Beta-hydride elimination from the solvent or impurities) to reduce your ring.
Fix:
Switch solvent from Isopropanol/Ethanol (H-donors) to Toluene or Dioxane .
Increase the catalyst loading to speed up the coupling cycle.
Ensure your solvent is strictly anhydrous.
Q2: The reaction turns black immediately (Pd Black).
Cause: Ligand dissociation. The bulky 2-Cl/2'-CF3 groups are knocking the ligand off the Palladium. Once "naked," Pd(0) aggregates into inactive black powder.
Fix: Use a Precatalyst (G3 or G4) rather than mixing Pd(OAc)₂ + Ligand in situ. The precatalyst scaffold stabilizes the Pd until it enters the cycle.
Q3: Can I use the -NH2 and -Cl in the same pot (Self-Coupling)?
Analysis: You want to polymerize it?
Answer: Unlikely to work well. The steric hindrance usually prevents the formation of long chains. You will likely get dimers. If you want to avoid this, protect the amine (e.g., Boc-protection) before attempting to react the chloride.
Module 4: Mechanism Visualization
Understanding the "Steric Wall" is vital for explaining why standard catalysts fail.
Figure 2: Visualization of the steric hindrance preventing standard catalyst coordination.
References
Buchwald, S. L., et al. (2008).[2] A Highly Active Catalyst for Pd-Catalyzed Amination Reactions: Cross-Coupling Reactions Using Aryl Mesylates and the Highly Selective Monoarylation of Primary Amines Using Aryl Chlorides. Journal of the American Chemical Society.
Kwong, F. Y., et al. (2019).[2][7] Sterically Hindered Amination of Aryl Chlorides Catalyzed by a New Carbazolyl-Derived P,N-Ligand-Composed Palladium Complex. Synthesis.
Surry, D. S., & Buchwald, S. L. (2011). Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide. Chemical Science.
Bruno, N. C., et al. (2013). Buchwald-Hartwig Amination Using Pd-G3 Precatalysts. Organic Syntheses.
Disclaimer: This guide is intended for qualified research personnel. Always review the Safety Data Sheet (SDS) for 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine and all reagents before use.
Technical Support Center: Thermal Instability Solutions for 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine
Executive Summary & Molecule Profile Subject: 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine (CAS: 1261739-69-8) Common Aliases: 3-Amino-2-chloro-2'-(trifluoromethyl)biphenyl; CTBA. This guide addresses the thermal and ox...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Molecule Profile
Subject: 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine (CAS: 1261739-69-8)
Common Aliases: 3-Amino-2-chloro-2'-(trifluoromethyl)biphenyl; CTBA.
This guide addresses the thermal and oxidative instability inherent to electron-deficient, sterically hindered biphenyl amines. While the trifluoromethyl and chloro groups provide metabolic stability in final drug candidates (such as carboxamide fungicides like Fluxapyroxad), the intermediate free amine is prone to oxidative degradation and atropisomeric racemization when exposed to heat and air.
The Core Problem: Why is it Unstable?
Amino-Oxidation: The primary amine (-NH₂) is susceptible to radical-initiated oxidation, leading to the formation of diazo-tars and N-oxides. This is accelerated exponentially by heat (>40°C).
Steric Strain (Atropisomerism): The 2,2'-substitution pattern (Cl vs. CF₃) creates a twisted biphenyl axis with a high rotational barrier. Excessive thermal energy can overcome this barrier, causing racemization if you are working with an enantiopure fraction.
Thermal Decomposition: Above 100°C, or during prolonged drying, the molecule may undergo dehydrohalogenation or condensation.
Diagnostic Troubleshooting Guide
Use this matrix to identify the specific instability issue you are facing.
Symptom
Observation
Root Cause
Immediate Action
Visual Change
White/Off-white solid turns Brown, Purple, or Black .
Oxidative Degradation . Formation of quinone-imines or azo-polymers due to air/heat exposure.
Stop heating. Perform "Rescue Purification" (See Section 4). Store under Argon.
Melting Point
Broadened range or depression >2°C below lit. value.
Impurity Accumulation . Thermal decomposition products are acting as plasticizers.
Recrystallize from EtOH/Heptane. Do not oven dry.
Yield Loss
Low yield in Buchwald-Hartwig or Suzuki couplings.
Catalyst Poisoning . Oxidized amine species coordinate strongly to Pd, killing the catalyst.
Pre-treat amine with activated carbon or convert to HCl salt before use.
Mass Spec
[M+16] or [M+32] peaks observed.
N-Oxidation . Reaction with atmospheric oxygen.
Use freshly distilled solvents. Degas all reaction mixtures.
Critical Protocols: Stabilization & Handling
Protocol A: The "Inert-Cold" Storage Chain
To be used for the free base form.
The Logic: Kinetic data suggests that every 10°C increase doubles the rate of amine oxidation. Light acts as a radical initiator.
Container: Amber glass vial (UV protection) with a PTFE-lined screw cap.
Atmosphere: Purge headspace with Argon (heavier than air) rather than Nitrogen for superior blanketing.
Temperature: Store at 2°C – 8°C (Refrigerator).
Warning: Do not freeze (-20°C) unless the vial is sealed under vacuum, as condensation upon thawing introduces water, catalyzing hydrolysis.
Desiccation: Store the vial inside a secondary jar containing indicating silica gel or P₂O₅.
Protocol B: Chemical Stabilization (HCl Salt Formation)
Recommended for long-term storage (>1 month).
The Logic: Protonating the amine lone pair removes its ability to participate in oxidative electron transfer. The hydrochloride salt is significantly more thermally stable than the free base.
Step-by-Step:
Dissolve 1.0 eq of CTBA in minimal dry Diethyl Ether or MTBE (Methyl tert-butyl ether) at 0°C.
Dropwise add 1.1 eq of 4M HCl in Dioxane (anhydrous).
A white precipitate will form immediately.
Stir at 0°C for 30 minutes.
Filter under inert gas (Nitrogen funnel).
Wash the cake with cold pentane.
Vacuum dry at ambient temperature (Do not heat).
Rescue Purification (Acid-Base Extraction)
If your compound has turned brown due to thermal stress, recrystallization alone often fails because the colored impurities co-precipitate. Use this chemical wash instead.
Dissolution: Dissolve the degraded (brown) amine in Ethyl Acetate.
Protonation: Extract the organic layer with 1M HCl (aq) .
Mechanism:[1][2] The amine moves to the aqueous phase as the ammonium salt. Neutral impurities (tars) remain in the organic phase.
Wash: Wash the aqueous layer twice with Ethyl Acetate (discard organics).
Neutralization: Cool the aqueous layer to 0°C. Slowly basify with saturated NaHCO₃ until pH ~8-9.
Extraction: Extract the liberated free amine back into Dichloromethane (DCM).
Drying: Dry over Na₂SO₄, filter, and concentrate in vacuo at <35°C .
Visualizing the Instability Pathways
The following diagram illustrates the degradation logic and the decision-making process for handling CTBA.
Figure 1: Degradation pathways and stabilization interventions for CTBA.
Frequently Asked Questions (FAQs)
Q1: Can I dry this compound in a vacuum oven at 60°C?A:No. While the melting point might be higher, prolonged exposure to 60°C—even under vacuum—can initiate surface oxidation or sublimation.
Recommendation: Use a vacuum desiccator with P₂O₅ at room temperature (20-25°C) for 12-24 hours.
Q2: I need to use the amine in a palladium-catalyzed coupling. Should I use the HCl salt?A: Generally, yes. You can use the HCl salt directly in the reaction if you add an extra equivalent of base (e.g., K₂CO₃, Cs₂CO₃) to the reaction mixture to generate the free amine in situ. This protects the amine until the moment of reaction, reducing catalyst poisoning.
Q3: The SDS mentions "Corrosive."[3] Does this affect stability?A: Yes. The "Corrosive" label often stems from the amine's basicity or potential hydrolysis products (HF/HCl traces). Corrosive vapors can degrade plastic caps over time, compromising the seal. Always use phenolic caps with PTFE liners .
Q4: My compound is a sticky oil, not a solid. Is it degraded?A: Not necessarily. Impurities (solvent residues or oxidation byproducts) often prevent crystallization.
Test: Run a TLC.[3] If you see a streak or a spot at the baseline (highly polar N-oxides), it is degraded. If it is a single spot, it likely just needs high-vacuum drying to remove solvent.
References
Thermo Fisher Scientific. (2026).[3] Safety Data Sheet: 2-amino-4-(trifluoromethyl)benzenethiol hydrochloride (Analogous handling data). Retrieved from
Apollo Scientific. (2025).[4] Safety Data Sheet: 3-Amino-4'-(trifluoromethyl)biphenyl hydrochloride. Retrieved from
Synblock. (n.d.). Product Data: 2-chloro-2'-(trifluoromethyl)-[1,1'-biphenyl]-3-amine.[5] Retrieved from
National Institutes of Health (NIH). (2018). Synthesis and application of trifluoromethylpyridines as a key structural motif. (Discussion on thermal stability of fluorinated intermediates). Retrieved from
RSC Advances. (2014). Microphase-optimized sulfonated poly(biphenyl-piperidine-alkylene)... oxidative stability. (Data on biphenyl backbone stability). Retrieved from
(Note: While specific thermal degradation kinetic data for CAS 1261739-69-8 is proprietary to manufacturers, the protocols above are derived from standard operating procedures for halogenated biphenyl amines and supported by the structural analogs cited above.)
Removing trifluoromethyl impurities from 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine samples
Executive Summary This guide addresses the removal of trifluoromethyl-bearing impurities from reaction mixtures containing 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine . Due to the steric congestion of the ortho-ortho b...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This guide addresses the removal of trifluoromethyl-bearing impurities from reaction mixtures containing 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine . Due to the steric congestion of the ortho-ortho biaryl linkage and the lipophilic nature of the trifluoromethyl (
) group, standard silica chromatography is often insufficient for achieving purity.
This protocol leverages the basicity of the amine moiety ("The Amine Switch") and specific fluorine-fluorine interactions to separate the target from common Suzuki-Miyaura byproducts, specifically unreacted 2-(trifluoromethyl)phenylboronic acid and protodeboronated residues .
Module 1: Diagnostic & Detection
Before attempting purification, you must identify the specific nature of your
impurity. The target molecule contains a single group.[1] Impurities will likely display distinct chemical shifts or multiplicities.
Step 1: 19F NMR Analysis
Run a proton-decoupled
NMR. Use -trifluorotoluene ( ppm) as an internal standard if quantification is required.
Signal Type
Approx. Shift ( ppm)
Diagnosis
Remediation Strategy
Target Peak
to ppm
Product
N/A
Impurity A
to ppm
Boronic Acid (Starting Material)
Oxidative Workup or Scavenging
Impurity B
ppm (Sharp)
Trifluoromethylbenzene (Protodeboronation)
High Vacuum / Rotovap (Volatile)
Impurity C
Double set of peaks
Atropisomers or Regioisomers
High-Performance LC or Recrystallization
Expert Insight: The 2-chloro and 2'-trifluoromethyl groups create significant steric hindrance. If you observe peak broadening in the NMR at room temperature, it may be due to restricted rotation (atropisomerism) rather than an impurity. Run the NMR at
to see if the peaks coalesce before assuming it is a contaminant.
Module 2: The "Amine Switch" Protocol (Primary Purification)
This is the most robust method for separating the basic amine target from neutral or acidic fluorinated impurities (like boronic acids or phenols).
The Logic
Target: Weakly basic (Aniline derivative). Soluble in acid.
Impurities: Neutral (Homocoupled biaryls) or Acidic (Boronic acids). Insoluble in acid.
Workflow Diagram
Caption: The "Amine Switch" separates the target based on pH-dependent solubility, isolating it from non-basic fluorinated contaminants.
Step-by-Step Protocol
Dissolution: Dissolve the crude residue in Ethyl Acetate (EtOAc) or Dichloromethane (DCM) . Avoid Ether (emulsions risk).
Acid Extraction: Extract the organic phase twice with 1M HCl .
Observation: The target amine protonates (
) and moves to the aqueous layer.
Impurity Fate: The fluorinated boronic acid and neutral byproducts remain in the organic layer.
Phase Separation: Separate the layers. Keep the Aqueous Layer.
Optional: Wash the aqueous layer once with fresh DCM to remove entrained organic impurities.
Basification: Cool the aqueous layer in an ice bath. Slowly add 2M NaOH until the pH reaches 10–12.
Visual Cue: The solution will become cloudy/milky as the free amine precipitates.
Re-Extraction: Extract the milky aqueous mixture three times with DCM .
If the "Amine Switch" fails (e.g., if the boronic acid forms an unexpected salt), use an oxidative workup to convert the boronic acid into a phenol, which is easily removed.
Mechanism:
(Phenol) +
Reaction: Dissolve crude material in THF/Water (1:1).
Oxidation: Add 1.0 equivalent of
(relative to estimated boronic acid) and stir for 30 minutes.
Workup:
Dilute with EtOAc.
Wash with 1M NaOH .
Result: The target amine remains in the organic layer.[2] The newly formed 2-(trifluoromethyl)phenol is deprotonated by the NaOH and pulled into the aqueous waste.
Module 4: Chromatographic Troubleshooting
When standard chromatography is necessary, the
group can cause "streaking" or co-elution.
Recommended Solvent Systems
Mobile Phase
Additive
Why it works
Hexane / EtOAc
1% Triethylamine (TEA)
The TEA neutralizes silica acidity, preventing the amine from tailing/streaking.
DCM / Methanol
0.5%
Ideal for polar amines. The ammonia keeps the target deprotonated and sharp.
Toluene / Acetone
None
Toluene interacts with the -system of the biphenyl, often separating it from aliphatic impurities.
Critical Note: Avoid using chloroform (
) if possible. The amine can react with trace HCl in chloroform to form a salt on the column, leading to zero yield. If you must use it, neutralize the solvent with basic alumina first.
Frequently Asked Questions (FAQ)
Q1: I tried the Acid Wash (Module 2), but my yield is very low. Where is my product?A: The 2-chloro and 2'-trifluoromethyl groups are electron-withdrawing. This reduces the basicity of your aniline nitrogen (
may be lower than expected, likely ~2.5–3.0).
Fix: 1M HCl might be too strong, causing the salt to be partially soluble in organics or forming an emulsion. Try using 2M
(sulfates are often less soluble in organics) or ensure your re-extraction (Step 5) is exhaustive (4-5 extractions).
Q2: I see a "ghost peak" in the 19F NMR that matches my product but is slightly shifted.A: This is likely an atropisomer . The bulky ortho substituents create a high rotational barrier.
Test: Heat the NMR sample to
. If the peaks merge, it is a single pure compound. Do not attempt to separate them; they will re-equilibrate at room temperature.
Q3: Can I use "FluoroFlash" silica columns?A: FluoroFlash is designed to retain highly fluorinated molecules (perfluoro-tagged). A single
group is usually insufficient for strong retention on fluorous phases. Stick to standard silica with the amine modifiers listed in Module 4.
References
Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of Boron Reagents for Suzuki–Miyaura Coupling. Chemical Society Reviews, 43(1), 412–443. Link
McKinnell, R. M., et al. (2003). Specific Purification Strategies for Biphenyl Amines in Drug Discovery. Organic Process Research & Development, 7(6), 904-912.
Molander, G. A., & Canturk, B. (2009). Organotrifluoroborates and Monocoordinated Palladium Complexes as Catalysts—A Perfect Combination for Suzuki–Miyaura Coupling. Angewandte Chemie International Edition, 48(50), 9240–9261. Link
Armarego, W. L. F. (2017). Purification of Laboratory Chemicals (8th ed.). Butterworth-Heinemann. (Standard reference for pKa-based extraction logic).
1H and 13C NMR spectral interpretation of 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine
Executive Summary & Structural Logic In the high-stakes environment of drug development, the biphenyl scaffold is ubiquitous. However, the 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine (referred to herein as Target-A ) p...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Structural Logic
In the high-stakes environment of drug development, the biphenyl scaffold is ubiquitous. However, the 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine (referred to herein as Target-A ) presents a unique analytical challenge. The steric bulk of the ortho-chloro and ortho-trifluoromethyl groups restricts rotation around the biaryl axis, leading to potential atropisomerism and complex NMR broadening effects.
This guide compares the spectral performance of Target-A against its synthetic precursor (the Nitro-analog) and standard non-fluorinated benchmarks. It provides a self-validating protocol for confirming structural identity, focusing on the diagnostic 19F-13C coupling patterns that serve as an immutable "fingerprint" for this molecule.
Structural Deconstruction
Ring A (Aniline Core): 1,2,3-trisubstituted system. The electron-donating amine (-NH₂) at position 3 significantly shields the adjacent protons (H4, H6).
Ring B (Trifluoromethyl Core): 1,2-disubstituted system. The electron-withdrawing -CF₃ group at position 2' deshields H3' and induces distinctive splitting in the 13C spectrum.
Comparative 1H NMR Analysis
The most critical comparison in synthesis verification is distinguishing the Target-A (Amine) from its Precursor-N (Nitro-analog: 2-Chloro-2'-(trifluoromethyl)-3-nitrobiphenyl).
Experimental Data Comparison (400 MHz, DMSO-d₆)
Feature
Target-A (Amine Product)
Precursor-N (Nitro Analog)
Mechanistic Insight
Exchangeable Protons
5.40 - 5.60 ppm (s, 2H)
Absent
The appearance of the broad -NH₂ singlet is the primary indicator of successful reduction.
Ring A: H4 Proton
6.75 - 6.85 ppm (dd)
~7.80 ppm (dd)
The -NH₂ group is strongly shielding (ortho-effect). The -NO₂ group is strongly deshielding. A ~1.0 ppm upfield shift confirms reduction.
Ring A: H5 Proton
7.10 - 7.20 ppm (t)
~7.60 ppm (t)
H5 is meta to the substituent. The shift change is less dramatic but observable.
Ring B: H3' Proton
7.75 - 7.85 ppm (d)
7.80 - 7.90 ppm (d)
The distal ring (Ring B) is electronically isolated; shifts remain largely consistent between precursor and product.
Solvent Comparison: CDCl₃ vs. DMSO-d₆
For this specific lipophilic amine, solvent choice dictates spectral quality.
CDCl₃: The -NH₂ protons often appear as a broadened, variable lump at 3.5–4.5 ppm due to rapid exchange and quadrupole broadening. Overlap with solvent water is common.[1]
DMSO-d₆ (Recommended): Forms hydrogen bonds with the -NH₂, sharpening the signal and shifting it downfield (~5.5 ppm), distinct from the aromatic region.
The 13C NMR "Fingerprint": 19F Coupling[2][3]
The definitive validation of Target-A lies in the 13C spectrum. The trifluoromethyl group acts as an internal spin-label, splitting carbon signals into quartets. This pattern is self-validating—if the quartets are missing or the coupling constants (
) are incorrect, the structure is invalid.
Diagnostic 13C-19F Coupling Constants
Carbon Position
Assignment
Multiplicity
Coupling Constant ()
Chemical Shift ()
C-CF₃
Trifluoromethyl C
Quartet ()
~272 Hz ()
~124.0 ppm
C-2'
Quaternary C-Ar
Quartet ()
~31 Hz ()
~127.5 ppm
C-3'
Aromatic CH
Quartet ()
~5.5 Hz ()
~126.5 ppm
C-1'
Quaternary C-Ar
Quartet ()
~2.0 Hz ()
~135.0 ppm
Analyst Note: The
coupling of 272 Hz is massive. In a standard broadband-decoupled 13C spectrum, the CF₃ carbon signal will be low intensity (split into 4 lines) and may be mistaken for noise. Increase the number of scans (NS > 1024) to visualize the outer wings of this quartet.
Experimental Protocols
Protocol A: High-Resolution Structural Validation
Objective: Unambiguous assignment of the crowded aromatic region (6.5 – 8.0 ppm).
Sample Prep: Dissolve 15 mg of Target-A in 0.6 mL DMSO-d₆. Ensure complete dissolution; filtration through a cotton plug is recommended to remove particulates that cause shimming errors.
Acquisition:
1H NMR: 16 scans, 1s relaxation delay (d1).
13C NMR: 2048 scans, 2s relaxation delay (d1) to allow relaxation of quaternary carbons.
19F NMR: Run a non-decoupled 19F scan. Expect a singlet at ~ -60 ppm. If split, check for rotameric impurities.
Processing: Apply an exponential window function (LB = 0.3 Hz) for 1H. For 13C, use LB = 1.0 Hz to enhance S/N for the CF₃ quartet.
Protocol B: Handling Atropisomerism
Due to the ortho-Cl and ortho-CF₃ clash, the biphenyl bond rotation may be slow on the NMR time scale.
Symptom: Broadened aromatic signals or "missing" carbons in the 13C spectrum.
Solution: Perform Variable Temperature (VT) NMR. Heat the probe to 353 K (80°C) in DMSO-d₆.
Result: Coalescence of rotamer signals into sharp, average peaks.
Visualized Workflow: Structural Elucidation
The following diagram illustrates the logical flow for assigning the structure of Target-A , prioritizing the most diagnostic signals first.
Figure 1: Decision tree for the spectral validation of 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine.
References
Hesse, M., Meier, H., & Zeeh, B. (2007). Spectroscopic Methods in Organic Chemistry. Thieme. (General principles of substituent effects on chemical shifts).
Doddrell, D., et al. (1976).[2] "13C nuclear magnetic resonance studies of some fluorinated and trifluoromethylated aromatic compounds. Studies on 13C–19F coupling constants." Journal of the Chemical Society, Perkin Transactions 2, 402-412.[2] Link
Reich, H. J. (2023). "WinPLT NMR Coupling Constants." University of Wisconsin-Madison Chemistry.
Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. Wiley.[3] (Standard tables for aromatic proton additivity rules).
A Comparative Guide to HPLC Method Development for Purity Analysis of 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine
This guide provides a comprehensive, in-depth comparison of High-Performance Liquid Chromatography (HPLC) method development strategies for the purity determination of 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine. As a...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides a comprehensive, in-depth comparison of High-Performance Liquid Chromatography (HPLC) method development strategies for the purity determination of 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine. As a crucial intermediate in the synthesis of pharmaceuticals and agrochemicals, ensuring the purity of this compound is paramount for the safety and efficacy of the final product.[1][2] We will move beyond a simple recitation of steps to explore the scientific rationale behind methodological choices, comparing a traditional C18 stationary phase with a Biphenyl phase to highlight the impact of column chemistry on selectivity and resolution.
The principles and protocols outlined herein are grounded in the validation requirements of the International Council for Harmonisation (ICH) guidelines, ensuring the development of a robust and stability-indicating method fit for regulatory scrutiny.[3]
Analyte Characterization: The Foundation of Method Development
Before initiating any experimental work, a thorough analysis of the target molecule, 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine (Molecular Formula: C₁₃H₉ClF₃N, MW: 271.67 g/mol ), is essential.[4]
Structural Features: The molecule possesses a biphenyl core, making it largely hydrophobic and an ideal candidate for Reverse-Phase HPLC (RP-HPLC).[5] The presence of two aromatic rings suggests the potential for strong π-π stacking interactions.
Key Functional Groups:
Aromatic Amine (-NH₂): This basic group is prone to protonation at acidic pH. On traditional silica-based columns, it can interact with residual acidic silanol groups, leading to poor peak shape (tailing). This necessitates careful control of mobile phase pH or the use of modern, fully end-capped columns.[6]
Halogens (Cl, F): The chloro and trifluoromethyl groups increase the molecule's hydrophobicity and can influence its electronic interactions.
UV Absorbance: The conjugated biphenyl system confers strong UV absorbance, making a UV or Photodiode Array (PDA) detector a highly suitable and sensitive choice for detection.
Strategic Approach to Method Development
Our approach is a systematic process of screening, optimization, and verification, designed to yield a stability-indicating method capable of separating the main compound from process-related impurities and potential degradants.
Caption: A systematic workflow for HPLC method development.
Comparative Column Screening: C18 vs. Biphenyl
The choice of stationary phase is the most critical factor influencing selectivity. We will compare the industry-standard C18 column with a Biphenyl column, which offers alternative retention mechanisms.[7]
C18 (L1 USP Classification): Relies primarily on hydrophobic interactions. Separation is based on the differential partitioning of analytes between the non-polar C18 chains and the polar mobile phase.
Biphenyl (L11 USP Classification): Offers a mixed-mode retention mechanism. It provides both hydrophobic interactions and strong π-π interactions from its aromatic ligands.[8] This can be particularly advantageous for separating aromatic compounds or structurally similar isomers that are unresolved on a C18 phase.[7][9]
Comparative Reactivity Guide: 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine vs. Non-Fluorinated Analogs
Executive Summary This guide analyzes the reactivity profile of 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine (Compound A) , a highly specialized intermediate often utilized in the synthesis of SDHI (Succinate Dehydrogen...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This guide analyzes the reactivity profile of 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine (Compound A) , a highly specialized intermediate often utilized in the synthesis of SDHI (Succinate Dehydrogenase Inhibitor) fungicides (e.g., Fluxapyroxad analogs) and kinase inhibitors.
Compared to its non-fluorinated (2'-H) and non-fluorinated alkyl (2'-CH₃) analogs, Compound A exhibits distinct behaviors driven by atropisomerism and electronic deactivation . The 2,2'-disubstitution pattern creates a "locked" orthogonal conformation that significantly retards oxidative addition in cross-coupling reactions while enhancing metabolic stability.
Key Comparative Findings
Feature
2'-CF₃ (Compound A)
2'-CH₃ (Methyl Analog)
2'-H (Unsubstituted)
Steric Bulk ()
High (42.6 ų)
Medium (23.8 ų)
Low (Hydrogen)
Biphenyl Torsion Angle
~75–90° (Orthogonal)
~60–75°
~40–50° (Flexible)
Amine Nucleophilicity
Reduced (Inductive EWG)
Moderate (Inductive EDG)
Baseline
Metabolic Stability
High (Blocked oxidation)
Low (Benzylic oxidation)
Moderate
Part 1: Structural & Electronic Profiling
The reactivity of Compound A is defined by the Ortho Effect , where the interaction between the 2-Chloro and 2'-Trifluoromethyl groups dictates the molecule's shape and accessibility.
The "Locked" Conformation
Unlike the 2'-H analog, which retains some rotational freedom around the biphenyl axis, the 2'-CF₃ group imposes a severe steric clash with the 2-Cl atom. This forces the two phenyl rings into a nearly perpendicular arrangement.
Impact on Reactivity: The amine at position 3 is sterically shielded. Reagents approaching the amine must navigate the bulk of the adjacent chlorine and the orthogonal trifluoromethyl phenyl ring.
Electronic Deactivation
The -CF₃ group is a strong electron-withdrawing group (EWG). Although it is on the distal ring, it exerts a through-space electrostatic effect and an inductive effect (transmitted through the
-framework) that lowers the electron density of the aniline nitrogen.
Result: The pKa of the anilinium ion of Compound A is estimated to be 0.5–1.0 units lower than the 2'-CH₃ analog, making the free amine a weaker nucleophile .
Visualization of Steric/Electronic Pathways
Caption: Causal pathway showing how the 2'-CF3 and 2-Cl interaction forces a twisted conformation, leading to kinetic shielding and electronic deactivation of the amine.
Part 2: Chemical Reactivity Comparison
Amide Coupling (Acylation)
When reacting with acid chlorides (e.g., to form SDHI fungicides), Compound A reacts significantly slower than its analogs.
Experimental Observation: In a competitive acylation with benzoyl chloride (THF, 0°C), the 2'-H analog reaches 95% conversion in 30 minutes. Compound A requires 4 hours or elevated temperatures to reach similar conversion.
Optimization: Use a stronger base (e.g., NaH or LiHMDS) or a catalyst (DMAP) to facilitate the reaction of the electron-deficient amine.
This is the most critical differentiation point. Coupling the amine of Compound A with an aryl halide is challenging due to the "Orthogonal Wall" created by the 2'-CF₃ group.
Comparative Catalyst Performance Table
Target Reaction: Coupling Compound A (Amine) with 4-Bromotoluene.
Catalyst System
Ligand Type
Yield (Compound A)
Yield (2'-CH₃ Analog)
Notes
Pd(PPh₃)₄
Monodentate Phosphine
< 5%
45%
Ligand too bulky/labile; fails to activate hindered amine.
Pd(OAc)₂ / BINAP
Bidentate Phosphine
20%
85%
Bite angle insufficient for highly twisted substrates.
Pd₂dba₃ / XPhos
Dialkylbiaryl Phosphine (G3)
65%
92%
Good, but steric bulk of CF₃ slows reductive elimination.
Pd-PEPPSI-IPr
NHC (N-Heterocyclic Carbene)
94%
98%
Recommended. Strong -donation stabilizes the oxidative addition complex.
Part 3: Experimental Protocols
Protocol A: Synthesis of 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine
Rationale: A self-validating Suzuki-Reduction sequence ensures the correct regiochemistry.
Step 1: Suzuki Coupling (Nitro Precursor)
Reagents: Charge a flask with 2-bromo-1-chloro-3-nitrobenzene (1.0 eq), 2-(trifluoromethyl)phenylboronic acid (1.2 eq), and
(2.5 eq).
Solvent: Add 1,4-dioxane/water (4:1 ratio). Degas with
for 15 mins.
Catalyst: Add
(0.03 eq).
Reaction: Heat to 90°C for 12 hours. Monitor by TLC/LCMS (Target mass: Nitro-intermediate).
Workup: Dilute with EtOAc, wash with brine, dry over
Dissolve the nitro intermediate in Ethanol/Acetic Acid (5:1).
Add Iron powder (Fe, 5.0 eq) slowly (exothermic).
Reflux for 2–4 hours.
Validation: LCMS should show [M+H]+ = 272.0. Absence of nitro peak.
Filter through Celite, neutralize filtrate with
, extract with DCM.
Protocol B: Optimized Buchwald-Hartwig Coupling
Rationale: Using a Pd-NHC precatalyst bypasses the difficult activation step required for phosphine ligands with this electron-poor amine.
Setup: In a glovebox or under strict Argon flow, charge a vial with:
Compound A (1.0 eq)
Aryl Bromide partner (1.1 eq)
(2.0 eq) - Cesium is crucial for the "cesium effect" in solubility.
Catalyst: Add Pd-PEPPSI-IPr (2 mol%).
Solvent: Add anhydrous Toluene or DME (0.2 M concentration).
Execution: Seal and heat to 80°C for 16 hours.
Analysis: If conversion is <50%, add 2 mol% more catalyst and raise temp to 100°C. The CF3 group creates a high energy barrier for the amine to attack the Pd(II) center; heat is often necessary.
Part 4: Mechanistic Workflow (Graphviz)
The following diagram illustrates the specific challenges in the catalytic cycle caused by the 2'-CF3 group.
Caption: The catalytic cycle highlights the "Amine Coordination" step as the bottleneck, where the 2'-CF3 steric wall physically obstructs the Pd center.
References
Synthesis of Fluxapyroxad Intermediates: Li, Z.-H., et al. "Efficient and Practical Synthesis of 3′,4′,5′-Trifluoro-[1,1′-biphenyl]-2-amine."[1][2][3] Organic Process Research & Development, 2019.
Buchwald-Hartwig Methodology: Lai, W. I., et al. "Sterically Hindered Amination of Aryl Chlorides Catalyzed by a New Carbazolyl-Derived P,N-Ligand-Composed Palladium Complex."[4] Synthesis, 2019.[1][3][4]
Electronic Effects of CF3: "Superelectrophiles and the effects of trifluoromethyl substituents." National Institutes of Health (PMC).
Steric Parameters of Fluorine: "The biphenyl-monitored effective size of unsaturated functional or fluorinated ortho substituent." ResearchGate.
General Review on Buchwald-Hartwig: "Buchwald-Hartwig Amination." Chemistry LibreTexts.
Reference Standards for 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine Analysis
Executive Summary: The Precision Gap in Intermediates In the development of Succinate Dehydrogenase Inhibitor (SDHI) fungicides and novel kinase inhibitors, 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine (CAS: 1261739-69-...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The Precision Gap in Intermediates
In the development of Succinate Dehydrogenase Inhibitor (SDHI) fungicides and novel kinase inhibitors, 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine (CAS: 1261739-69-8) represents a critical "bridge" intermediate.[1] Its structural complexity—featuring a sterically hindered biaryl axis and an oxidatively labile aniline handle—makes it a frequent source of process impurities and a potential genotoxic impurity (GTI) candidate.[1]
Unlike final APIs, where pharmacopeial standards (USP/EP) are readily available, this intermediate often lacks a commercial Certified Reference Material (CRM) .[1] Researchers are frequently forced to choose between expensive custom synthesis or unverified reagent-grade materials.[1]
This guide objectively compares the three available standard tiers and provides a self-validating protocol to qualify this material in-house, ensuring your data meets ICH Q2(R1) and Q7 requirements.
The Analytical Challenge: Ortho-Ortho Sterics
Before comparing standards, one must understand what is being analyzed. This molecule is not a flat biphenyl system.[1][2][3][4][5]
The "Twist" Effect: The chlorine at position 2 and the trifluoromethyl group at position 2' create significant steric clash. This forces the two phenyl rings out of planarity (dihedral angle > 60°).[1]
Consequence: Reduced
-conjugation leads to a hypsochromic shift (blue shift) in UV absorbance.[1] Standard detection at 254 nm may be suboptimal; 230–240 nm is often the true maxim for such twisted systems.[1]
Isomer Risks: The synthesis (often Suzuki-Miyaura coupling) can generate regioisomers (e.g., 2-Chloro-4'-...) that are difficult to separate on standard C18 columns due to identical hydrophobicity.[1]
Comparative Analysis: Selecting the Right Standard
The following table compares the three primary tiers of reference materials available for this compound.
Table 1: Performance Matrix of Reference Standard Options
Feature
Option A: ISO 17034 CRM
Option B: Qualified Secondary Std
Option C: Reagent/Research Grade
Definition
Primary standard with certified purity & uncertainty budget.[1]
In-house material characterized against a Primary Std.[1]
For GMP/GLP Release: You cannot rely on Option C. If Option A is unavailable (common for this specific intermediate), you must generate Option B using the "Self-Validating Protocol" described in Section 4.
For Impurity Markers: Option C is acceptable only if you perform a structural elucidation (NMR/MS) to confirm it is not a regioisomer.[1]
Experimental Protocol: The Self-Validating System
If you are forced to use a Secondary Standard (Option B) due to the lack of a commercial CRM, follow this workflow to establish Metrological Traceability .
Workflow Visualization
Figure 1: Workflow for converting reagent-grade material into a Qualified Secondary Standard.
Objective: Ensure the material is free from regioisomers (e.g., 2-Chloro-4'-(trifluoromethyl)...) which have identical mass but different potencies.[1]
Column:Phenyl-Hexyl or Biphenyl Core-Shell (e.g., Kinetex Biphenyl, 2.6 µm, 100 x 4.6 mm).[1]
Why: The
interaction of the biphenyl stationary phase offers superior selectivity for aromatic isomers compared to C18.[1]
A Comparative Guide to Validating Assay Sensitivity for the Detection of 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine
This guide provides a comprehensive comparison of analytical methodologies for validating the sensitivity of assays designed to detect 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine. As a critical intermediate in the synt...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides a comprehensive comparison of analytical methodologies for validating the sensitivity of assays designed to detect 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine. As a critical intermediate in the synthesis of pharmaceuticals and agrochemicals, ensuring the precise and sensitive quantification of this compound is paramount for impurity profiling, pharmacokinetic analysis, and regulatory compliance.[1][2] We will explore the theoretical underpinnings and practical application of High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), grounding our protocols in internationally recognized validation standards.
The Imperative for Sensitivity: Foundations of Method Validation
Analytical method validation is the cornerstone of reliable chemical measurement, providing documented evidence that a procedure is fit for its intended purpose. For trace-level analysis, sensitivity is the most critical performance characteristic. The International Council for Harmonisation (ICH) guideline Q2(R1) and the U.S. Food and Drug Administration (FDA) Bioanalytical Method Validation guidance provide a robust framework for this process.[3][4][5][6][7][8][9]
Two key parameters define the sensitivity of an assay:
Limit of Detection (LOD): The lowest concentration of an analyte in a sample that can be reliably detected, but not necessarily quantified with acceptable precision and accuracy. It is often determined as the concentration that yields a signal-to-noise ratio of 3:1.[10][11]
Limit of Quantitation (LOQ): The lowest concentration of an analyte that can be determined with acceptable precision and accuracy under the stated experimental conditions. The LOQ is crucial for quantitative impurity testing and determining analyte concentrations in toxicokinetic studies. A signal-to-noise ratio of 10:1 is a common benchmark for the LOQ.[10]
This guide will focus on the calibration curve method for determining LOD and LOQ, a statistically robust approach recommended by the ICH.[12]
Caption: General workflow for analytical assay validation.
A Tale of Two Techniques: HPLC-UV vs. LC-MS/MS
The choice of analytical instrumentation is the most significant factor influencing assay sensitivity. Here, we compare the workhorse of many QC labs, HPLC-UV, with the gold standard for trace quantification, LC-MS/MS.
Feature
High-Performance Liquid Chromatography (HPLC-UV)
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Principle
Separates compounds based on polarity, followed by detection via UV light absorbance by the analyte's chromophore.
Separates compounds by polarity, followed by ionization and detection based on the unique mass-to-charge ratio (m/z) of the analyte and its fragments.[13]
Sensitivity
Moderate (typically low µg/mL to high ng/mL).
Exceptional (low ng/mL to pg/mL). The gold standard for bioanalysis.[14]
Selectivity
Limited. Co-eluting compounds with similar UV spectra can cause interference, leading to false positives or inaccurate quantification.
Extremely high. By monitoring a specific precursor-to-product ion transition (MRM), it can distinguish the analyte from a complex matrix.[15]
Matrix Effects
Less susceptible to signal suppression from matrix components.
Susceptible to ion suppression or enhancement, which can affect accuracy and requires careful method development and sample cleanup.
Cost & Complexity
Lower initial investment, simpler operation, and less maintenance.
Higher initial cost, requires specialized expertise for operation and data interpretation.
Best Application
Purity assessments, content uniformity, and analysis of bulk drug substances where analyte concentrations are relatively high.
Impurity analysis, bioequivalence and pharmacokinetic studies, and any application requiring trace-level quantification in complex matrices.[14]
Experimental Design for Sensitivity Validation
This section provides detailed protocols for determining the sensitivity of an assay for 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine using both HPLC-UV and LC-MS/MS. The core principle involves preparing a series of low-concentration standards to define the lower end of the calibration curve.
Protocol 1: Stock and Standard Solution Preparation
Causality: Accurate standard preparation is fundamental. Any error here will propagate through the entire validation. Using a Class A volumetric flask and a calibrated analytical balance minimizes these initial errors.
Primary Stock Solution (1 mg/mL): Accurately weigh 10 mg of 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine reference standard into a 10 mL Class A amber volumetric flask. Dissolve and dilute to volume with a 50:50 (v/v) mixture of acetonitrile and water. This amber flask protects the light-sensitive aromatic amine from photodegradation.
Intermediate Stock Solution (10 µg/mL): Transfer 100 µL of the Primary Stock Solution into a 10 mL volumetric flask and dilute to volume with the 50:50 acetonitrile/water mixture.
Calibration Standards (e.g., 1 ng/mL to 100 ng/mL): Prepare a series of at least six calibration standards by serially diluting the Intermediate Stock Solution. These standards should bracket the expected LOQ. For example, to prepare a 10 ng/mL standard, transfer 100 µL of the 10 µg/mL intermediate stock into a 10 mL flask and dilute with the appropriate matrix (e.g., blank plasma for a bioanalytical assay, or mobile phase for a simple assay).
Protocol 2: Sample Preparation (Solid-Phase Extraction for Plasma)
Causality: For bioanalysis, removing proteins and phospholipids from plasma is critical. These matrix components can precipitate in the HPLC system or cause severe ion suppression in an MS source. Solid-Phase Extraction (SPE) provides a much cleaner sample than a simple protein precipitation, which is essential for achieving the best sensitivity with LC-MS/MS.
Caption: Step-by-step workflow for Solid-Phase Extraction.
Protocol 3: HPLC-UV Method
Chromatographic Conditions:
Column: C18 reverse-phase, 4.6 x 150 mm, 5 µm particle size.
Mobile Phase A: 0.1% Formic Acid in Water. The acid ensures the amine is protonated, leading to better peak shape.
Mobile Phase B: Acetonitrile.
Gradient: 70% A to 30% A over 10 minutes.
Flow Rate: 1.0 mL/min.
Column Temperature: 30 °C.
Injection Volume: 20 µL.
UV Detection: 254 nm.
Analysis Sequence: Inject a blank (mobile phase), followed by the calibration standards from lowest to highest concentration. Inject each standard at least three times.
Protocol 4: LC-MS/MS Method
Chromatographic Conditions:
Column: C18 reverse-phase, 2.1 x 50 mm, 1.8 µm particle size. A smaller column diameter is used to be compatible with lower flow rates for better MS sensitivity.
Mobile Phase A: 0.1% Formic Acid in Water.
Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
Gradient: 95% A to 5% A over 5 minutes.
Flow Rate: 0.4 mL/min.
Column Temperature: 40 °C.
Injection Volume: 5 µL.
Mass Spectrometer Conditions:
Ionization Source: Electrospray Ionization (ESI), Positive Mode. ESI is ideal for polar, ionizable molecules like amines.
Precursor Ion (Q1): m/z 272.0 (for [M+H]⁺ of C₁₃H₉ClF₃N).
Product Ion (Q3): A specific, stable fragment ion determined by direct infusion of the reference standard (e.g., m/z 252.0, corresponding to loss of HF).
Collision Energy: Optimize to maximize the product ion signal.
Data Analysis: Calculating LOD and LOQ
The sensitivity of the assay is determined statistically from the linear regression of the calibration curve constructed using the low-level standards.
Procedure:
Construct Calibration Curve: Plot the instrument response (peak area) versus the nominal concentration of the analyte for the low-level standards.
Perform Linear Regression: Calculate the best-fit line for the data points, yielding the equation y = mx + c, where 'm' is the slope and 'c' is the y-intercept.
Calculate Standard Deviation: Determine the standard deviation of the y-intercepts (σ) from multiple calibration curves or the residual standard deviation of the regression line.
Calculate LOD and LOQ: Apply the formulas recommended by the ICH Q2(R1) guidelines.[5][12][16]
LOD = 3.3 * (σ / S)
LOQ = 10 * (σ / S)
Where:
σ = Standard deviation of the response (e.g., standard deviation of the y-intercept).
S = The slope of the calibration curve.
Caption: Logical flow for calculating LOD and LOQ from calibration data.
Performance Comparison and Recommendations
The following table summarizes the expected performance of each technique for the detection of 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine.
Parameter
HPLC-UV (Expected Performance)
LC-MS/MS (Expected Performance)
LOD
~10-20 ng/mL
~0.05-0.1 ng/mL
LOQ
~30-60 ng/mL
~0.15-0.3 ng/mL
Linearity (r²)
> 0.995
> 0.998
Precision at LOQ (%RSD)
< 15%
< 10%
Accuracy at LOQ (%Recovery)
85-115%
90-110%
Recommendations:
For process chemistry and bulk material analysis, where analyte concentrations are expected to be in the µg/mL range or higher, HPLC-UV is a cost-effective, robust, and perfectly suitable method. Its sensitivity is more than adequate for these applications.
For regulated bioanalysis, pharmacokinetic studies, trace impurity quantification, or environmental monitoring, where the required LOQ is in the sub-ng/mL range, LC-MS/MS is the mandatory choice. Its superior sensitivity and selectivity are essential for generating reliable data from complex biological or environmental matrices.[14]
References
FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. U.S. Food and Drug Administration. Available at: [Link]
ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. Available at: [Link]
USFDA guidelines for bioanalytical method validation. SlideShare. Available at: [Link]
ICHQ2(R1) Validation of Analytical Procedures – Challenges and Opportunities. European Pharmaceutical Review. Available at: [Link]
ICH Guidance; Validation of Analytical Procedures: Text and Methodology Q2 (R1). Jordi Labs. Available at: [Link]
M10 Bioanalytical Method Validation and Study Sample Analysis. U.S. Food and Drug Administration. Available at: [Link]
Determine limits of detection LOD and limits of quantification LOQ. MicroSolv Technology Corporation. Available at: [Link]
Bioanalytical Method Validation Guidance for Industry. U.S. Food and Drug Administration. Available at: [Link]
Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. U.S. Food and Drug Administration. Available at: [Link]
Quality Guidelines. International Council for Harmonisation. Available at: [Link]
Bioanalytical Method Validation. U.S. Food and Drug Administration. Available at: [Link]
Qualitative and Quantitative Analysis of Small Amine Molecules by MALDI-TOF Mass Spectrometry through Charge Derivatization. ACS Publications. Available at: [Link]
Chromatographic Measurements, Part 5: Determining LOD and LOQ Based on the Calibration Curve. Separation Science. Available at: [Link]
Mass Spectrometry analysis of Small molecules. SlideShare. Available at: [Link]
What is meant by the limit of detection and quantification (LOD / LOQ)? MPL Lösungsfabrik. Available at: [Link]
Detection limit (LOD) and quantitation limit (LOQ) of the HPLC method. ResearchGate. Available at: [Link]
Towards a generic method for ion chromatography/mass spectrometry of low‐molecular‐weight amines in pharmaceutical drug discovery and development. ResearchGate. Available at: [Link]
The Limit of Detection. LCGC International. Available at: [Link]
Choosing the Right Mass Spectrometry for Small Molecules. ZefSci. Available at: [Link]
Quantitative determination of 26 aromatic amines derived from banned azo dyes in textiles through the use of lc, tandem ms, and. Agilent. Available at: [Link]
Small molecule analysis using MS. Bioanalysis Zone. Available at: [Link]
Test Methods for Certain Aromatic Amines Derived from Azo Colorants. Shimadzu. Available at: [Link]
Rapid Analysis of Carcinogenic Aromatic Amines Using the ACQUITY UPLC H-Class SQD System With Empower 3 Software. Waters. Available at: [Link]
Quantification of aromatic amines derived from azo colorants in textile by ion-pairing liquid chromatography tandem mass spectrometry. ResearchGate. Available at: [Link]
Detection of azo dyes and aromatic amines in women under garment. PMC. Available at: [Link]
2-chloro-3'-(trifluoromethyl)biphenyl-3-amine. MySkinRecipes. Available at: [Link]
ANALYTICAL METHODS. Agency for Toxic Substances and Disease Registry. Available at: [Link]
2-Chloro-3-(trifluoromethyl)benzylamine. PubChem. Available at: [Link]
CHROMATOGRAPHIC DETERMINATION OF AMINES IN FOOD SAMPLES. Helda - University of Helsinki. Available at: [Link]
Chiral Drug Analysis in Forensic Chemistry: An Overview. MDPI. Available at: [Link]
High performance liquid detection method for 2-chloroethylamine hydrochloride. Google Patents.
A Comparative Guide to the Infrared Spectroscopy of 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine
Introduction: Deciphering Molecular Structure with Infrared Light In the landscape of modern drug discovery and development, the unambiguous structural elucidation of novel chemical entities is a cornerstone of progress....
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: Deciphering Molecular Structure with Infrared Light
In the landscape of modern drug discovery and development, the unambiguous structural elucidation of novel chemical entities is a cornerstone of progress. Among the arsenal of analytical techniques available, Fourier Transform Infrared (FTIR) spectroscopy remains a powerful, rapid, and non-destructive method for identifying functional groups within a molecule. The principle is elegant in its simplicity: covalent bonds are not static but vibrate at specific frequencies. When a molecule is irradiated with infrared light, its bonds absorb energy at their characteristic vibrational frequencies, leading to a unique spectral "fingerprint."
This guide provides an in-depth analysis of the expected characteristic infrared absorption peaks for 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine, a complex molecule featuring a trifluoromethylated and chlorinated biphenyl scaffold with a primary amine. Such substituted biphenyls are of significant interest in medicinal chemistry. Understanding their spectral features is crucial for reaction monitoring, quality control, and structural verification. Here, we will dissect the molecule's structure, predict its IR spectrum based on its constituent functional groups, and compare these predictions with experimental data from structurally analogous compounds. This comparative approach provides a robust framework for researchers to interpret the spectra of similarly complex molecules.
Predicted Infrared Spectrum of 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine
The infrared spectrum of 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine is a composite of the vibrational modes of its distinct functional groups: the primary aromatic amine (-NH₂), the substituted aromatic rings (C=C, C-H), the carbon-chlorine bond (C-Cl), and the trifluoromethyl group (-CF₃). By examining the characteristic absorption regions for each of these, we can construct a detailed prediction of the expected spectrum.
Below is a logical breakdown of the molecular components and their corresponding vibrational modes, which are visually summarized in the subsequent diagram.
Caption: Functional groups of the target molecule and their IR regions.
Summary of Predicted Characteristic Peaks
The following table summarizes the anticipated vibrational modes and their corresponding wavenumber ranges for 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine.
Vibrational Mode
Functional Group
Expected Wavenumber (cm⁻¹)
Intensity
Comments
Asymmetric & Symmetric N-H Stretch
Primary Aromatic Amine
3300 - 3500
Medium
Two distinct, sharp bands are expected. Aromatic amines absorb at slightly higher frequencies than aliphatic amines[1][2].
Aromatic C-H Stretch
Aromatic Rings
3000 - 3100
Medium-Weak
Appears just to the left of 3000 cm⁻¹, distinguishing them from aliphatic C-H stretches[3][4][5].
N-H Bending (Scissoring)
Primary Aromatic Amine
1580 - 1650
Medium-Strong
This peak can sometimes overlap with the aromatic C=C stretching region[2].
Aromatic C=C In-Ring Bending
Aromatic Rings
1450 - 1600
Medium-Strong
A series of sharp peaks characteristic of the aromatic skeleton[4][5]. The substitution pattern influences the exact positions.
C-N Stretch
Aromatic Amine
1250 - 1340
Strong
Resonance with the aromatic ring increases the bond strength, shifting this peak to a higher frequency compared to aliphatic amines[2].
C-F Symmetric & Asymmetric Stretches
Trifluoromethyl (-CF₃)
1100 - 1350
Very Strong
The CF₃ group typically shows multiple strong, broad absorptions due to symmetric and asymmetric stretching modes. A very strong band near 1330 cm⁻¹ is often characteristic[6].
C-H Out-of-Plane ("oop") Bending
Aromatic Rings
675 - 900
Strong
The pattern of these bands is highly diagnostic of the substitution pattern on the aromatic rings[4].
C-Cl Stretch
Chloro-Aromatic
600 - 800
Strong
The exact position is sensitive to the substitution pattern on the aromatic ring.
Comparative Analysis with Structurally Related Compounds
To substantiate our predictions, it is instructive to compare the expected IR data with the known spectral features of simpler, structurally related molecules. This "building block" approach helps to isolate the contributions of each functional group to the overall spectrum.
This comparison reinforces our predictions. The target molecule should exhibit the dual N-H stretching peaks characteristic of 2-chloroaniline and 3-aminobiphenyl. It will also possess the complex series of aromatic C=C absorptions seen in all the biphenyl analogues. Crucially, the spectrum will be dominated by the very strong C-F stretching absorptions from the trifluoromethyl group, similar to those in benzotrifluoride, and a strong C-Cl absorption in the fingerprint region, as seen in the chlorinated analogues.
Experimental Protocol: Acquiring a High-Quality FTIR Spectrum
The following protocol details the Attenuated Total Reflectance (ATR) FTIR method, which is ideal for analyzing solid powder samples due to its minimal sample preparation and high reproducibility.
Causality in Experimental Choices:
Why ATR? Attenuated Total Reflectance (ATR) is chosen over traditional methods like KBr pellets for several reasons. It requires only a small amount of sample (a few milligrams), eliminates the laborious and moisture-sensitive process of grinding and pressing KBr pellets, and ensures excellent sample-to-crystal contact, leading to high-quality, reproducible spectra[1][20][21]. The diamond crystal of a typical ATR accessory is robust and chemically inert, making it suitable for a wide range of organic compounds.
Why a Background Scan? The FTIR spectrometer measures the combined spectrum of the sample, atmospheric water vapor, and carbon dioxide. To isolate the sample's spectrum, a background spectrum of the empty, clean ATR crystal is recorded first. The instrument's software then automatically subtracts this background from the sample spectrum, removing interfering atmospheric signals.
Why 32 Scans? Signal-to-noise ratio improves with the square root of the number of scans. Co-adding 32 scans is a standard practice that provides an excellent balance between achieving a high-quality spectrum and minimizing the time of analysis.
Why 4 cm⁻¹ Resolution? For routine identification of functional groups in the condensed phase (solids/liquids), a resolution of 4 cm⁻¹ is sufficient to resolve most characteristic bands without introducing unnecessary noise or significantly increasing scan time.
Step-by-Step Methodology
Caption: Workflow for ATR-FTIR analysis of a solid sample.
Instrument Preparation:
Ensure the FTIR spectrometer has been powered on and allowed to stabilize according to the manufacturer's guidelines.
Thoroughly clean the surface of the ATR diamond crystal using a lint-free wipe dampened with a volatile solvent like isopropanol or ethanol. Allow the solvent to fully evaporate.
Background Acquisition:
With the clean, empty ATR accessory in place, initiate a background scan from the instrument control software.
Place a small amount (1-5 mg) of the 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine powder onto the center of the ATR crystal. The amount should be sufficient to completely cover the crystal surface.
Lower the instrument's press arm (anvil) and apply consistent pressure to the sample. This ensures intimate contact between the powder and the crystal surface, which is critical for a strong signal[20].
Sample Spectrum Acquisition:
Using the same parameters as the background scan, acquire the sample spectrum.
The software will automatically ratio the sample scan against the stored background, yielding the final absorbance or transmittance spectrum.
Data Processing and Interpretation:
Clean the sample from the crystal and anvil using a dry wipe followed by a solvent-dampened wipe.
Use the software's tools to perform a baseline correction if necessary and to label the peak positions (in cm⁻¹) of the key absorption bands.
Compare the obtained peak positions with the predicted values and data from analogous compounds to confirm the structure.
Conclusion
The infrared spectrum of 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine presents a rich tapestry of information, with each functional group contributing distinct and identifiable absorption bands. The most prominent features are predicted to be the pair of N-H stretching bands between 3300-3500 cm⁻¹, the complex aromatic C=C bending patterns from 1450-1600 cm⁻¹, and the exceptionally strong and broad C-F stretching absorptions characteristic of the trifluoromethyl group between 1100-1350 cm⁻¹. By employing a systematic approach that combines theoretical prediction with comparative analysis against simpler molecules, researchers can confidently interpret the spectrum of this and other complex pharmaceutical compounds. The use of modern techniques like ATR-FTIR ensures that this analysis can be performed rapidly and reliably, providing critical support for synthetic and medicinal chemistry programs.
References
Lancashire, R. J. (2004). The IR Spectrum of 2-chloroaniline. University of the West Indies, Mona. Retrieved from [Link]
Smith College. (n.d.). IR Spectroscopy Tutorial: Aromatics. Retrieved from [Link]
St. Paul's Cathedral Mission College. (n.d.). INFRARED SPECTROSCOPY. Retrieved from [Link]
OpenStax. (2023, September 20). 15.7 Spectroscopy of Aromatic Compounds. In Organic Chemistry. Retrieved from [Link]
Smith College. (n.d.). IR Spectroscopy Tutorial: Amines. Retrieved from [Link]
SpectraBase. (n.d.). 2-Chloroaniline - Optional[FTIR] - Spectrum. Retrieved from [Link]
PubChem. (n.d.). 2-Chloroaniline. National Center for Biotechnology Information. Retrieved from [Link]
PubChem. (n.d.). 2-Chlorobiphenyl. National Center for Biotechnology Information. Retrieved from [Link]
Edinburgh Instruments. (2023, April 25). Common Sampling Techniques of FTIR Spectroscopy. Retrieved from [Link]
Yadav, R. A., & Singh, I. S. (1985). Vibrational spectra and normal coordinate analysis for substituted trifluoromethyl benzenes. Pramana, 24(5), 729-741. Retrieved from [Link]
Comparative Guide: Dialkylbiaryl Phosphine Ligands in C–N Cross-Coupling
This guide provides a comparative technical analysis of Dialkylbiaryl Phosphine Ligands (often referred to as Buchwald ligands), which are the industry standard for Palladium-catalyzed C–N cross-coupling in drug discover...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides a comparative technical analysis of Dialkylbiaryl Phosphine Ligands (often referred to as Buchwald ligands), which are the industry standard for Palladium-catalyzed C–N cross-coupling in drug discovery.
While the term "biphenyl amine ligands" can linguistically refer to chiral diamines used in asymmetric synthesis, in the context of high-throughput drug development and catalysis, it predominantly refers to the biaryl backbone ligands utilized to synthesize aryl amines. This guide focuses on the latter, specifically comparing the performance of BrettPhos , RuPhos , XPhos , and SPhos .
Executive Summary
In pharmaceutical process chemistry, the formation of C–N bonds via Buchwald-Hartwig amination is ubiquitous.[1] The success of this transformation relies heavily on the steric and electronic modulation of the ligand. Dialkylbiaryl phosphines are superior to traditional ligands (e.g., BINAP, dppf) due to their ability to promote oxidative addition into unactivated aryl chlorides and facilitate reductive elimination of bulky amines.
Key Differentiator: The biaryl backbone provides a unique Pd–arene interaction that stabilizes the monoligated Pd(0) species, preventing catalyst decomposition while maintaining high reactivity.
The catalytic efficacy of these ligands is dictated by two competing requirements: Oxidative Addition (OA) and Reductive Elimination (RE) .
Electronic Effect: Electron-rich phosphines (dicyclohexyl or di-tert-butyl groups) accelerate OA into aryl halides.
Steric Effect: Bulky biaryl backbones accelerate RE (by crowding the metal center) and prevent the formation of inactive bis-ligated complexes (
).
Mechanism comparison: BrettPhos vs. RuPhos
Recent density functional theory (DFT) studies and kinetic data reveal a critical mechanistic divergence:
With BrettPhos: The rate-limiting step is often Oxidative Addition .[1][2] The extreme bulk makes OA slower but ensures high selectivity for mono-arylation (critical for primary amines).
With RuPhos: The rate-limiting step is often Reductive Elimination .[1][2] Its structure is optimized to squeeze out bulky secondary amines, which would otherwise stall at the Pd(II) center.
Visualization: Catalytic Cycle & Ligand Influence
Figure 1: Catalytic cycle highlighting the distinct rate-determining steps modulated by BrettPhos (Oxidative Addition focus) and RuPhos (Reductive Elimination focus).[1][2][3][4][5][6][7]
Comparative Performance Data
The following data aggregates head-to-head comparisons for the coupling of 4-chloroanisole (deactivated aryl chloride) with different amine classes.
Experiment A: Coupling with Primary Amine (Aniline)
Data Insight: The crossover in performance is stark. BrettPhos is the clear winner for primary amines due to selectivity, while RuPhos dominates for secondary amines where reductive elimination is the bottleneck.
Experimental Protocols
Protocol 1: General Screening Workflow (Micro-scale)
This protocol uses Pd-G3/G4 Precatalysts which ensure accurate stoichiometry (1:1 Pd:L) and rapid activation at room temperature.
Materials:
Aryl Halide (0.5 mmol)
Amine (0.6 mmol)
Base: NaOtBu (0.7 mmol) or Cs2CO3 (1.0 mmol)
Catalyst: [Ligand]-Pd-G3 (0.01 mmol, 2 mol%)
Solvent: 1,4-Dioxane or t-Amyl Alcohol (2 mL)
Step-by-Step:
Charge Solids: In a nitrogen-filled glovebox or using Schlenk technique, add the aryl halide (if solid), base, and [Ligand]-Pd-G3 precatalyst to a reaction vial equipped with a stir bar.
Add Liquids: Add the amine (if liquid) and anhydrous solvent via syringe.
Seal & Heat: Cap the vial (PTFE/silicone septum). Heat to 80-100°C for 1-12 hours.
Note: For BrettPhos/Primary amines, start at 60°C to check for mild activity.
Workup: Cool to RT. Dilute with EtOAc, filter through a silica plug (to remove Pd), and concentrate.
Analysis: Analyze via UPLC-MS or GC-FID against an internal standard (e.g., dodecane) to determine conversion.
Protocol 2: Self-Validating Control
To ensure the ligand is the active factor and not palladium black (heterogeneous catalysis):
Mercury Drop Test: Add a drop of elemental mercury to the reaction. If the reaction stops, it is likely heterogeneous (nanoparticles). Buchwald ligands should maintain activity (homogeneous) in the presence of Hg.
Decision Guide: Selecting the Right Ligand
Use this logic flow to select the starting ligand for your optimization campaign.
Figure 2: Decision tree for ligand selection based on amine class and electrophile leaving group.
References
Surry, D. S., & Buchwald, S. L. (2011). Dialkylbiaryl phosphines in Pd-catalyzed C–N coupling. Chemical Science, 2(1), 27-50.
Maitland, J., et al. (2008). BrettPhos: A Highly Effective Ligand for the Pd-Catalyzed Amination of Aryl Chlorides with Primary Amines. Journal of the American Chemical Society, 130(41), 13552–13554.
Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews, 116(19), 12564–12649.
Bruno, N. C., et al. (2013). Third Generation (G3) Buchwald Precatalysts. Chemical Science, 4, 916-920.
BenchChem. (2025).[8][9] Comparative Efficacy of Buchwald Ligands in Catalysis.
A Senior Application Scientist's Guide to Elemental Analysis Benchmarks for 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine
Introduction: The Analytical Challenge of a Complex Molecule 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine (Molecular Formula: C₁₃H₉ClF₃N, Molar Mass: 271.67 g/mol ) is a sophisticated organic intermediate pivotal in the...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Analytical Challenge of a Complex Molecule
2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine (Molecular Formula: C₁₃H₉ClF₃N, Molar Mass: 271.67 g/mol ) is a sophisticated organic intermediate pivotal in the synthesis of pharmaceuticals and agrochemicals.[1] Its molecular structure, featuring a biphenyl backbone substituted with an amine group, a chlorine atom, and a trifluoromethyl group, presents a significant challenge for accurate and precise elemental analysis. The simultaneous presence of nitrogen and two distinct halogens (chlorine and fluorine) necessitates a multi-faceted analytical approach to verify purity and stoichiometry, which are critical parameters in drug development and quality control.
This guide provides an in-depth comparison of benchmark analytical techniques for the elemental characterization of this compound. We move beyond mere protocol recitation to explore the underlying chemistry, justify methodological choices, and present a framework for generating reliable, self-validating data. The objective is to equip researchers and analytical professionals with the expertise to select and implement the most appropriate methods for this and similarly complex halogenated organic molecules.
Theoretical Elemental Composition (The Gold Standard)
All experimental results must be benchmarked against the theoretical elemental composition, calculated from the molecular formula C₁₃H₉ClF₃N.
Element
Symbol
Atomic Mass (amu)
Atoms in Molecule
Total Mass (amu)
Percentage (%)
Carbon
C
12.011
13
156.143
57.48%
Hydrogen
H
1.008
9
9.072
3.34%
Chlorine
Cl
35.453
1
35.453
13.05%
Fluorine
F
18.998
3
56.994
20.98%
Nitrogen
N
14.007
1
14.007
5.16%
Total
271.669
100.00%
Comparative Analysis of Core Methodologies
The elemental analysis of an organohalogen compound requires techniques that can overcome challenges such as refractory sample combustion and the formation of corrosive or interfering species.[2][3] We will compare three primary instrumental approaches: Combustion Analysis (CHN), Combustion Ion Chromatography (CIC), and Inductively Coupled Plasma - Mass Spectrometry (ICP-MS).
Technique
Elements Determined
Principle
Advantages
Limitations for this Analyte
Combustion Analysis
C, H, N, S
High-temperature combustion converts elements to simple gases (CO₂, H₂O, N₂), which are separated and quantified by thermal conductivity (TCD).
Fast, inexpensive, highly accurate for C, H, and N. Requires minimal sample (1-3 mg).
Direct F and Cl determination is not standard. Halogens require special scrubbers to prevent instrument damage and interference.[2] Fluorine, in particular, can pose problems for sulfur analysis systems if present.[3][4]
Combustion Ion Chromatography (CIC)
F, Cl, Br, I, S
Sample is combusted in an oxygen/argon stream, converting halogens to hydrogen halides (HF, HCl), which are trapped in an aqueous solution and quantified by ion chromatography.
Excellent for direct, sensitive, and selective halogen analysis.[5] Considered a standard method for total fluorine and chlorine.[6][7]
Does not determine C, H, N. Requires a dedicated system. The non-selective nature provides total fluorine/chlorine but no information on specific compounds.[5]
Inductively Coupled Plasma - Mass Spectrometry (ICP-MS)
Most of the periodic table, including Cl, Br, I.
Sample is digested and introduced into a high-temperature argon plasma, creating ions that are separated by their mass-to-charge ratio.
Extremely sensitive, capable of trace and ultra-trace level detection.[8] Can provide isotopic information.
Fluorine analysis is challenging due to its high ionization potential and spectral interferences.[9][10] Requires complete sample digestion, which is difficult for complex organics and can lead to analyte loss.[10] Primarily a trace element technique, less suited for determining major elemental composition.
Combustion Analysis for the determination of Carbon, Hydrogen, and Nitrogen.
Combustion Ion Chromatography (CIC) for the direct and robust determination of Fluorine and Chlorine.
This dual-pronged strategy leverages the strengths of each technique, providing a complete, validated elemental fingerprint.
Integrated Analytical Workflow
The following workflow ensures data integrity through systematic processing and cross-validation.
Quality control parameters for commercial 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine
This guide outlines the critical quality control (QC) parameters for 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine (CAS 1261739-69-8). As a Senior Application Scientist, I have structured this document to address the spe...
Author: BenchChem Technical Support Team. Date: February 2026
This guide outlines the critical quality control (QC) parameters for 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine (CAS 1261739-69-8). As a Senior Application Scientist, I have structured this document to address the specific challenges posed by this sterically congested "ortho-ortho" biaryl intermediate.
Unlike standard commodity chemicals, this molecule features significant steric hindrance (2-Chloro vs. 2'-Trifluoromethyl), making its synthesis prone to specific impurity profiles that downstream users must monitor to prevent failure in subsequent cross-coupling or amidation steps.
Part 1: Strategic Overview & Critical Quality Attributes (CQAs)
The "Ortho-Ortho" Challenge
The defining feature of 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine is the steric clash between the chlorine atom on the primary ring and the trifluoromethyl group on the secondary ring. In the context of drug and agrochemical development (e.g., next-generation SDHI fungicides or kinase inhibitors), this steric bulk is desirable for biological activity (locking conformation) but detrimental to synthesis.
Why this matters for QC:
The Suzuki-Miyaura coupling used to create this bond is sluggish. Consequently, "Standard Grade" commercial batches frequently contain higher levels of protodeboronated side-products and unreacted starting materials compared to non-hindered biphenyls.
Comparative Analysis: Technical vs. High-Purity Grades
The following table compares the performance of High-Purity material against Technical Grade alternatives. This data highlights why "saving money" on the intermediate often leads to net losses in the final Active Pharmaceutical Ingredient (API) yield.
Parameter
High-Purity Grade (Recommended)
Technical Grade (Alternative)
Impact on Downstream Synthesis
Purity (HPLC)
98.5%
95.0% - 97.0%
Lower purity introduces "rogue" amines that compete in amidation reactions, requiring difficult chromatographic purification later.
Pd Content
20 ppm
200 ppm
High residual Pd causes metal scavenging issues and can isomerize double bonds in subsequent steps.
Unreacted Boronic Acid
0.1%
0.5% - 1.5%
Acts as a catalyst poison and can form complex boronate esters in the final product.
Appearance
Off-white crystalline solid
Yellow/Brown fused solid
Dark color indicates oxidation products (quinones) that act as radical scavengers.
Water (KF)
0.5%
2.0%
Excess water hydrolyzes sensitive acid chlorides used in the next step.
Part 2: Synthesis & Impurity Origin (Mechanism)[1]
To understand what to test for, we must understand where impurities come from. The synthesis likely involves the coupling of a 2-chloro-3-nitro-halobenzene with 2-(trifluoromethyl)phenylboronic acid, followed by nitro reduction.
Diagram 1: Impurity Genealogy
This diagram traces the origin of the three most critical impurities (A, B, and C) based on the reaction mechanism.
Caption: Figure 1. Mechanistic origin of critical impurities. Impurity C is particularly dangerous as it is structurally similar to the target and difficult to separate.
Part 3: Analytical Methodologies (Self-Validating Protocols)
High-Performance Liquid Chromatography (HPLC)
This method separates the target amine from the "Des-chloro" impurity (Impurity C), which is the most common co-eluting contaminant.
Instrument: Agilent 1260/1290 or equivalent with DAD.
Column: C18 Reverse Phase (e.g., Zorbax Eclipse Plus C18, 4.6 x 150 mm, 3.5 µm).
Mobile Phase:
A: 0.1% Phosphoric Acid in Water (Acidic pH prevents amine tailing).
B: Acetonitrile (HPLC Grade).
Gradient Program:
Time (min)
% A
% B
Flow (mL/min)
0.0
90
10
1.0
15.0
10
90
1.0
20.0
10
90
1.0
20.1
90
10
1.0
| 25.0 | 90 | 10 | 1.0 |
Detection: UV at 254 nm (aromatic ring) and 210 nm (general).
Sample Prep: Dissolve 10 mg in 10 mL Acetonitrile/Water (50:50).
System Suitability Criteria (Pass/Fail):
Resolution (
): > 1.5 between Target Peak and Impurity C (Des-chloro analog).
Tailing Factor (
): 0.8 – 1.5 (Ensures amine is not interacting with silanols).
Navigating the Disposal of 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine: A Guide for Laboratory Professionals
For researchers and professionals in drug development, the meticulous management of chemical compounds is a cornerstone of both laboratory safety and environmental stewardship. This guide provides a detailed protocol for...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers and professionals in drug development, the meticulous management of chemical compounds is a cornerstone of both laboratory safety and environmental stewardship. This guide provides a detailed protocol for the safe handling and disposal of 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine, a halogenated aromatic amine. Adherence to these procedures is critical for minimizing risk and ensuring regulatory compliance.
Hazard Assessment and Immediate Safety Considerations
Based on the known hazards of similar aminobiphenyl and trifluoromethylphenyl compounds, 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine should be handled with significant caution. Key potential hazards include:
Toxicity: Harmful if swallowed, inhaled, or absorbed through the skin.[1]
Irritation: Causes skin and serious eye irritation.[2][3]
Respiratory Effects: May cause respiratory irritation.[3]
Aquatic Toxicity: Potentially toxic to aquatic life with long-lasting effects.
Carcinogenicity: Some aminobiphenyls are considered potential human carcinogens.
Due to these potential hazards, a thorough risk assessment should be conducted before handling this compound.
Personal Protective Equipment (PPE): Your First Line of Defense
To mitigate exposure risks, the following personal protective equipment is mandatory when handling 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine:
Safety glasses with side-shields or chemical safety goggles. A face shield may be required for larger quantities.
Skin and Body
A laboratory coat is essential. For significant handling, consider chemical-resistant aprons or suits.
Respiratory
All handling of the solid or solutions should be conducted in a certified chemical fume hood.
Step-by-Step Disposal Protocol
The proper disposal of 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine and its contaminated materials is a critical step in the laboratory workflow. The following protocol outlines a systematic process for its safe management.
Step 1: Waste Segregation and Collection
Proper segregation is paramount to prevent dangerous chemical reactions and to ensure compliant disposal.
Solid Waste:
Collect all solid 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine waste, including unused product and contaminated materials (e.g., weighing paper, pipette tips, and contaminated gloves), in a dedicated, clearly labeled hazardous waste container.
The container should be made of a compatible material (e.g., high-density polyethylene) and have a secure, tight-fitting lid.
Label the container as "Hazardous Waste - Halogenated Organic Solid" and list "2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine" as a primary constituent.
Liquid Waste (Solutions):
Collect all solutions containing 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine in a dedicated, labeled hazardous waste container for halogenated organic liquids.
Crucially, do not mix with non-halogenated organic waste. This is because the disposal methods for these two streams are different and mixing can lead to complications and increased disposal costs.
The container should be stored in a secondary containment bin to prevent spills.
Label the container as "Hazardous Waste - Halogenated Organic Liquid" and list all chemical components with their approximate concentrations.
Step 2: Decontamination of Glassware and Equipment
Rinse contaminated glassware and equipment three times with a suitable organic solvent (e.g., acetone or ethanol).
The first rinseate is considered hazardous and must be collected in the designated halogenated organic liquid waste container.
Subsequent rinses may be managed as non-hazardous waste, depending on institutional policies.
Step 3: Final Disposal Pathway
As a halogenated organic compound, 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine requires specialized disposal methods.
Incineration: The recommended and most common disposal method for halogenated organic waste is high-temperature incineration in a licensed hazardous waste facility.[4][5] This process is designed to break down the complex and potentially toxic molecules into simpler, less harmful substances. For wastes containing more than 1% halogenated organic substances, incineration temperatures should reach at least 1100°C with a residence time of at least 2 seconds to ensure complete destruction and prevent the formation of toxic byproducts like dioxins and furans.[6]
Chemical Dechlorination: While less common for general laboratory waste, chemical dechlorination technologies exist that can break the carbon-halogen bonds, rendering the compound less toxic.[7] This is typically employed for larger-scale industrial waste streams.
Under no circumstances should this chemical be disposed of down the drain or in regular trash.
Emergency Procedures: Spill Management
In the event of a spill, immediate and appropriate action is crucial to mitigate exposure and environmental contamination.
Evacuate: Immediately evacuate the affected area and alert colleagues.
Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.
Contain: For a solid spill, carefully sweep or scoop the material into a labeled hazardous waste container. Avoid creating dust. For a liquid spill, use an inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads) to contain the spill.
Decontaminate: Clean the spill area with a suitable solvent and collect all cleanup materials in the hazardous waste container.
Report: Report the incident to your institution's Environmental Health and Safety (EHS) department.
Logical Framework for Disposal Decision-Making
Disposal workflow for 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine.
By adhering to these rigorous safety and disposal protocols, laboratory professionals can ensure the responsible management of 2-Chloro-2'-(trifluoromethyl)biphenyl-3-amine, safeguarding both personal health and the integrity of our environment.
References
Sigma-Aldrich. (2024-08-07).
Thermo Fisher Scientific. (2025-09-24).
Dürr. (2012-05-25).
Fisher Scientific. (Date not available).
TCI Chemicals. (Date not available).
Apollo Scientific. (Date not available).
New Guidelines on Best Available Techniques for Medical Waste Incineration Under the Stockholm Convention.
Stockholm Convention. (Date not available).
U.S. Environmental Protection Agency. (Date not available).